2,5-Dichloro-4-pyrrolidin-1-ylpyrimidine

Core Science & Biosynthesis

2,5-Dichloro-4-pyrrolidin-1-ylpyrimidine chemical structure and properties

An In-depth Technical Guide to 2,5-Dichloro-4-pyrrolidin-1-ylpyrimidine: Synthesis, Properties, and Applications in Modern Drug Discovery

Abstract

This technical guide provides a comprehensive overview of 2,5-dichloro-4-pyrrolidin-1-ylpyrimidine, a heterocyclic compound of significant interest in medicinal chemistry and drug development. While not widely available commercially, its true value lies in its role as a versatile synthetic intermediate. This document details its chemical structure, a robust and logical synthesis pathway from common precursors, its inherent reactivity governed by the principles of nucleophilic aromatic substitution, and its potential applications as a scaffold for creating diverse molecular libraries. We will explore the causality behind the synthetic strategy, emphasizing the regioselectivity of the key reaction. This guide is intended for researchers, chemists, and drug development professionals seeking to leverage advanced heterocyclic intermediates for the synthesis of novel bioactive molecules.

Chemical Identity and Core Structure

2,5-dichloro-4-pyrrolidin-1-ylpyrimidine is a substituted pyrimidine featuring two chlorine atoms at the C2 and C5 positions and a pyrrolidine ring attached via a nitrogen atom at the C4 position. The pyrimidine core is a well-established "privileged scaffold" in medicinal chemistry, appearing in numerous approved drugs and clinical candidates.[1] The pyrrolidine moiety is also a staple in drug design, often used to improve solubility, modulate basicity, and provide a three-dimensional vector for exploring target binding pockets.

The strategic placement of two reactive chlorine atoms on this scaffold makes it a highly valuable and versatile building block for further chemical elaboration.

Molecular Identifiers

Property	Value
IUPAC Name	2,5-dichloro-4-(pyrrolidin-1-yl)pyrimidine
Molecular Formula	C₈H₉Cl₂N₃
Molecular Weight	218.09 g/mol
Canonical SMILES	C1CCN(C1)C2=NC(=NC=C2Cl)Cl
CAS Number	Not assigned in public databases.

Physicochemical Properties

Specific, experimentally determined physicochemical data such as melting point, boiling point, and solubility for 2,5-dichloro-4-pyrrolidin-1-ylpyrimidine are not extensively reported in publicly available literature. This is common for reactive intermediates that are typically synthesized and used directly in subsequent steps. Following the synthesis protocol outlined in Section 2, these properties would need to be characterized empirically. Based on analogous structures, it is expected to be a solid at room temperature with limited solubility in water but good solubility in organic solvents like dichloromethane, ethyl acetate, and DMF.

Synthesis Pathway and Experimental Protocol

The synthesis of 2,5-dichloro-4-pyrrolidin-1-ylpyrimidine is most logically and efficiently achieved via a nucleophilic aromatic substitution (SNAr) reaction. The key precursor for this transformation is 2,4,5-trichloropyrimidine. This section details the synthesis of the precursor and the subsequent reaction to form the target molecule.

Synthesis of Precursor: 2,4,5-Trichloropyrimidine

The precursor, 2,4,5-trichloropyrimidine, is itself synthesized from readily available starting materials, typically uracil or 5-chlorouracil. The process involves the conversion of the keto groups of the uracil ring into chloro groups using a potent chlorinating agent.

Caption: Synthesis pathway for the precursor 2,4,5-trichloropyrimidine.

Synthesis of 2,5-Dichloro-4-pyrrolidin-1-ylpyrimidine

The core of the synthesis lies in the regioselective substitution of one chlorine atom on the 2,4,5-trichloropyrimidine ring with pyrrolidine. The chlorine atoms on the pyrimidine ring exhibit differential reactivity towards nucleophiles. The C4 and C6 positions are the most electron-deficient and, therefore, the most susceptible to nucleophilic attack. The C2 position is also activated, while the C5 position is significantly less reactive in SNAr reactions. This differential reactivity allows for a selective reaction with one equivalent of a nucleophile.

The reaction of 2,4,5-trichloropyrimidine with pyrrolidine preferentially occurs at the C4 position to yield the desired product.[2][3]

Caption: Final synthesis step via Nucleophilic Aromatic Substitution (SNAr).

Detailed Experimental Protocol

The following protocol is a representative procedure for the synthesis of 2,5-dichloro-4-pyrrolidin-1-ylpyrimidine.[2]

Materials:

• 2,4,5-Trichloropyrimidine (1.0 equiv)

• Pyrrolidine (1.0 equiv)

• Potassium hydroxide (KOH) (1.0 equiv)

• Deionized water

• Hydroxypropyl methylcellulose (HPMC)

• Dichloromethane (DCM)

• Microwave vial or round-bottom flask with a magnetic stir bar

Procedure:

• Prepare the Aqueous Phase: Prepare a 0.1 wt% solution of HPMC in deionized water. Add 0.5 mL of this solution to the reaction vial. The HPMC acts as a phase-transfer catalyst/surfactant to facilitate the reaction between the organic-soluble pyrimidine and the aqueous-soluble base.

• Add Reactants: To the stirring aqueous solution, add 2,4,5-trichloropyrimidine (0.5 mmol, 1.0 equiv).

• Add Nucleophile and Base: Sequentially add pyrrolidine (0.5 mmol, 1.0 equiv) followed by solid potassium hydroxide (28 mg, 0.5 mmol, 1.0 equiv).

• Reaction: Stir the reaction mixture vigorously at room temperature for 20-30 minutes. Reaction progress can be monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to confirm the consumption of the starting material.[3]

• Work-up and Extraction: Upon completion, add dichloromethane (DCM, 3 mL) to the vial and continue to stir vigorously for 5-10 minutes to extract the product into the organic layer.

• Isolation: Transfer the mixture to a separatory funnel. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: The crude product can be purified by flash column chromatography on silica gel if necessary.

Reactivity and Mechanistic Insights

The utility of 2,5-dichloro-4-pyrrolidin-1-ylpyrimidine as a synthetic intermediate stems from the reactivity of the two remaining chlorine atoms at the C2 and C5 positions. These positions can be targeted in subsequent SNAr reactions, often under different reaction conditions, allowing for the stepwise and controlled introduction of new functional groups.

• C2-Position Reactivity: The chlorine at the C2 position is still activated by the two ring nitrogens and can be displaced by strong nucleophiles, often requiring higher temperatures or microwave irradiation.

• C5-Position Reactivity: The chlorine at the C5 position is the least reactive towards SNAr. Its substitution typically requires harsh conditions or transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig, Sonogashira couplings).

This hierarchy of reactivity allows a synthetic chemist to design a multi-step synthesis to build complex molecular architectures around the central pyrimidine core.

Caption: Potential subsequent reactions of the title compound.

Applications in Drug Discovery

2,5-dichloro-4-pyrrolidin-1-ylpyrimidine is an ideal starting point for the construction of compound libraries for high-throughput screening. Its primary application is as a key intermediate in the synthesis of targeted therapies, particularly for cancer.[4]

• Kinase Inhibitors: The 2,4-diaminopyrimidine scaffold is a classic hinge-binding motif for many protein kinase inhibitors. This intermediate allows for the introduction of a pyrrolidine group at C4, while the C2 position remains available for substitution with another amine-containing fragment to complete the hinge-binding pharmacophore. The C5 position can then be used to introduce a solubilizing group or a vector to probe other regions of the ATP-binding site.

• Scaffold for Library Synthesis: By utilizing the differential reactivity of the C2 and C5 positions, diverse libraries of compounds can be generated. For example, a set of amines can be reacted at the C2 position, followed by a set of boronic acids in a Suzuki coupling at the C5 position, rapidly generating a large matrix of unique molecules for biological screening.

Safety and Handling

A specific Safety Data Sheet (SDS) for 2,5-dichloro-4-pyrrolidin-1-ylpyrimidine is not available. However, its hazards can be inferred from its precursor, 2,4,5-trichloropyrimidine, and its structural class.

• Precursor Hazards: 2,4,5-Trichloropyrimidine is classified as a substance that causes severe skin burns and eye damage.[5] It is also an irritant and should be handled with care.

• Inferred Product Hazards: As a chlorinated heterocyclic amine, the product should be treated as a hazardous substance. It is likely to be an irritant to the skin, eyes, and respiratory system.

Recommended Handling Precautions:

• Engineering Controls: Handle only in a well-ventilated laboratory fume hood.

• Personal Protective Equipment (PPE): Wear standard PPE, including a lab coat, chemical-resistant gloves (e.g., nitrile), and safety glasses or goggles.

• Handling: Avoid inhalation of dust or vapors. Avoid contact with skin and eyes. Wash hands thoroughly after handling.

• Storage: Store in a cool, dry, and well-ventilated place. Keep the container tightly closed.

Conclusion

2,5-dichloro-4-pyrrolidin-1-ylpyrimidine represents a strategically designed chemical intermediate with significant potential in modern synthetic and medicinal chemistry. While its direct biological activity is uncharacterized, its value is unlocked through its role as a versatile platform for building more complex molecules. A clear and efficient synthesis via regioselective nucleophilic aromatic substitution on 2,4,5-trichloropyrimidine makes it readily accessible in a laboratory setting. The differential reactivity of its remaining chlorine substituents provides a powerful tool for chemists to systematically generate diverse compound libraries, particularly in the search for novel kinase inhibitors and other targeted therapeutics. A thorough understanding of its synthesis, reactivity, and handling is essential for leveraging this potent building block in drug discovery programs.

References

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• PubChem. 2,4-Dichloro-5H-pyrrolo[3,2-d]pyrimidine. National Center for Biotechnology Information. Available from: [Link]

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• Google Patents. CN113912550A - Method for preparing 2,4, 5-trichloropyrimidine.

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Strategic Functionalization of 2,4,5-Trichloropyrimidine: A Guide to Regioselective Synthesis in Drug Discovery

Executive Summary

The 2,4,5-trichloropyrimidine (TCP) scaffold represents a "privileged structure" in modern medicinal chemistry, serving as the core architecture for numerous FDA-approved kinase inhibitors (e.g., Brigatinib). Its utility stems from the distinct electronic environments of the three chlorine substituents, which allow for programmable, sequential functionalization.

This guide provides a technical roadmap for navigating the reactivity hierarchy of 2,4,5-TCP. It moves beyond basic synthesis to address the causality of regioselectivity, providing self-validating protocols for constructing complex libraries with high fidelity.

The Reactivity Hierarchy: Mechanistic Causality

To successfully utilize 2,4,5-TCP, one must internalize the "Reactivity Hierarchy." Unlike symmetric scaffolds (e.g., 2,4,6-trichloropyrimidine), the asymmetry of 2,4,5-TCP dictates a specific order of operations for Nucleophilic Aromatic Substitution (

).

The Order of Displacement[1]

• Position C4 (Most Reactive): The C4 position is highly electrophilic due to the para-like relationship with N1 and the ortho-like relationship with N3. The intermediate Meisenheimer complex is stabilized by both ring nitrogens.

• Position C2 (Moderately Reactive): The C2 position is flanked by two nitrogens. While electronically deficient, it is often sterically more hindered than C4 and less activated for the initial attack under kinetic control.

• Position C5 (Least Reactive): The C5 chlorine is neither ortho nor para to a ring nitrogen. It is electronically "invisible" to standard

  conditions but is highly activated for Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Stille).

Visualization: The Regioselectivity Decision Tree

Caption: Figure 1. The sequential functionalization logic of 2,4,5-trichloropyrimidine. Standard medicinal chemistry routes prioritize C4 → C2 → C5 functionalization.

Technical Workflows & Protocols

Workflow A: C4-Selective Amination (The "Kinetic" Strike)

Objective: Install the primary pharmacophore at C4 while suppressing C2 substitution and hydrolysis.

The Challenge: High reactivity of C4 can lead to "over-reaction" (disubstitution) or hydrolysis if moisture is present. The 5-Cl substituent exerts an inductive effect that increases the electrophilicity of C4 compared to 2,4-dichloropyrimidine.

Protocol:

• Preparation: Charge a dried reaction vessel with 2,4,5-trichloropyrimidine (1.0 equiv) and anhydrous THF (0.1 M concentration). Cool to -20°C to 0°C .

  • Why? Low temperature favors the kinetic product (C4) over the thermodynamic product (C2) and minimizes disubstitution [1].

• Base Selection: Add

  -Diisopropylethylamine (DIEA) (1.2 equiv).

  • Why? A non-nucleophilic base is critical.[1] Inorganic bases (like

    ) in aqueous media promote hydrolysis to 2,5-dichloro-4-hydroxypyrimidine [2].

• Nucleophile Addition: Add the amine (0.95 - 1.0 equiv) dropwise over 30 minutes.

  • Why? Keeping the nucleophile limiting or stoichiometric prevents the highly reactive product from undergoing a second

    at C2.

• Validation: Monitor by LCMS. The desired product (Mass M+Amine-HCl) should dominate. If >5% bis-substitution is observed, lower temperature further.

Workflow B: C5-Functionalization (The "Gatekeeper" Modification)

Objective: Utilize the inert C5-Cl for carbon-carbon bond formation. This is often the final step in synthesizing "Gatekeeper" mutant kinase inhibitors.

The Challenge: The C5-Cl bond is strong and electron-rich pyrimidines (after C2/C4 amination) are difficult to oxidatively add to Palladium.

Protocol (Suzuki-Miyaura):

• Substrate: Use the 2,4-disubstituted-5-chloropyrimidine.

• Catalyst System:

  (5 mol%) + XPhos (10 mol%) OR (5-10 mol%).

  • Why? Electron-rich ligands (XPhos, SPhos) are required to facilitate oxidative addition into the aryl chloride bond, especially on a deactivated pyrimidine ring [3].

• Conditions: 1,4-Dioxane/Water (4:1),

  (3.0 equiv), C, 4-12 hours.

• Purification: Scavenge Pd using thiol-functionalized silica before flash chromatography.

Data Presentation: Optimization Parameters

The following table summarizes reaction conditions based on the desired substitution site.

Target Position	Reaction Type	Key Reagents	Temp	Critical Success Factor
C4 (First)		Amine, DIEA, THF	C	Stoichiometry control (1.0 eq) to prevent C2 attack.
C2 (Second)		Amine/Alkoxide, Dioxane	C	Heat required to overcome steric/electronic deactivation.
C5 (Third)	Cross-Coupling	Boronic Acid, Pd-Cat	C	Requires electron-rich phosphine ligands (e.g., XPhos).
Hydrolysis	Side Reaction	Water, Hydroxide	N/A	Avoid: Use strictly anhydrous solvents for Step 1.[1]

Case Study: Synthesis of Brigatinib Core

Brigatinib (Alunbrig), an ALK/EGFR inhibitor, exemplifies the sequential strategy. The synthesis relies on the 2,4,5-TCP scaffold to organize the molecule's geometry [4].

• Step 1 (C4): Reaction of 2,4,5-TCP with the complex aniline moiety at low temperature ensures the bulky group is installed at the most accessible electronic position.

• Step 2 (C2): Displacement of the C2-Cl with a piperazine derivative requires forcing conditions (elevated temperature), as the ring is now deactivated by the electron-donating C4-amine.

• Role of C5-Cl: In Brigatinib, the C5-chlorine is retained (not substituted) to interact with the gatekeeper residue of the kinase, enhancing selectivity. However, in analogs, this position is often coupled to solubilizing groups.

Troubleshooting & Quality Control

Self-Validating the Protocol

• The "Water Check": If your LCMS shows a peak at [M-Cl+OH] (Mass - 18.5 approx shift), your solvent is wet. 2,4,5-TCP hydrolyzes 10x faster than 2,4-dichloropyrimidine due to the inductive pull of the third chlorine.

• Regio-Scrambling: If you observe a 1:1 mixture of isomers, your temperature was likely too high (

  C) during the initial addition, or you used a thermodynamic base (e.g., NaH) which can equilibrate the transition states.

Graphviz: Troubleshooting Logic

Caption: Figure 2. Diagnostic workflow for common synthetic failures with 2,4,5-TCP.

References

• BenchChem Technical Support. Nucleophilic Substitution of 2,4,5-Trichloropyrimidine. BenchChem Application Notes. Link

• WuXi AppTec. Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines. WuXi Biology Research. Link

• Schomaker, J. M., & Delia, T. J. (2001).[2] Arylation of Halogenated Pyrimidines via a Suzuki Coupling Reaction.[2][3] Journal of Organic Chemistry. Link

• National Center for Biotechnology Information. Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines (Brigatinib Context). PubChem/NIH. Link

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Technical Guide: Biological Activity & Synthetic Utility of 4-Amino-2,5-Dichloropyrimidine Analogs

Topic: Biological Activity and Synthetic Utility of 4-Amino-2,5-Dichloropyrimidine Analogs Content Type: Technical Guide / Whitepaper Audience: Medicinal Chemists, Drug Discovery Scientists, and Pharmacologists

Executive Summary

The 4-amino-2,5-dichloropyrimidine scaffold (CAS: 89180-51-8) represents a "privileged structure" in medicinal chemistry, serving as a critical pharmacophore for the development of ATP-competitive kinase inhibitors. Unlike its isomer 2-amino-4,6-dichloropyrimidine, which is often associated with broad antiviral screening, the 4-amino-2,5-dichloro core is highly specialized for constructing CDK (Cyclin-Dependent Kinase) , FAK (Focal Adhesion Kinase) , and Aurora Kinase inhibitors.

This guide details the chemical reactivity profile, validated biological targets, and specific synthetic protocols required to leverage this scaffold for drug discovery.

Chemical Architecture & Reactivity Profile

To effectively utilize 4-amino-2,5-dichloropyrimidine, one must understand its electrophilic hierarchy. The pyrimidine ring is electron-deficient, but the presence of the electron-donating amino group at C4 modulates the reactivity of the remaining chlorides.

Reactivity Hierarchy (Regioselectivity)

• C4 Position (Amino group): Already substituted. The electron donation from the nitrogen lone pair deactivates the ring slightly compared to the trichloro- precursor but directs subsequent nucleophilic attacks.

• C2 Position (Chlorine): The most reactive remaining site for Nucleophilic Aromatic Substitution (

  ). It is flanked by two ring nitrogens, making it highly electrophilic. This is the primary vector for introducing diversity (e.g., anilines, aliphatic amines).

• C5 Position (Chlorine): The least reactive site.[1] It is not activated for

  and typically requires transition-metal catalyzed cross-coupling (Suzuki-Miyaura, Stille) to be functionalized.

Logical Synthesis Workflow

The standard medicinal chemistry workflow for this scaffold is sequential:

• Step 1: Formation of the core (if starting from 2,4,5-trichloropyrimidine).

• Step 2:

  at C2 to install the "hinge-binding" motif (crucial for kinase affinity).

• Step 3: Palladium-catalyzed coupling at C5 to access the "gatekeeper" or solvent-exposed regions of the target protein.

Caption: Sequential functionalization strategy for 4-amino-2,5-dichloropyrimidine. The reactivity order C4 > C2 >> C5 dictates the synthetic path.

Pharmacology & Biological Targets[2][3][4][5][6][7][8][9]

Primary Target: Cyclin-Dependent Kinases (CDK7 / CDK9)

Analogs derived from this scaffold are potent inhibitors of transcriptional CDKs. The 2,4-diaminopyrimidine motif (formed after reacting the C2-Cl) mimics the adenine ring of ATP.

• Mechanism of Action: The molecule binds in the ATP-binding pocket of the kinase.

  • The C2-amine (often an aniline) forms hydrogen bonds with the kinase "hinge" region residues.

  • The C4-amino group acts as a hydrogen bond donor to the backbone carbonyl of the hinge.

  • The C5-substituent (originally Chlorine, often replaced by bulky aromatics) occupies the "gatekeeper" region, determining selectivity between different kinase isoforms.

• Therapeutic Application: These analogs are critical in oncology, specifically for inducing apoptosis in cancer cells (e.g., MV4-11, MCF-7) by inhibiting RNA Polymerase II phosphorylation (via CDK9 inhibition).

Secondary Targets: FAK and Aurora Kinases

The same structural logic applies to Focal Adhesion Kinase (FAK). The 2,5-dichloro-4-amino core serves as the template for Brigatinib -like analogs (though Brigatinib itself uses a slightly different substitution pattern, the chemical space is overlapping).

• Activity: Inhibition of cell migration and mitosis.

• Key Analog Feature: Introduction of a phosphine oxide or sulfone moiety at the C2-aniline position often enhances potency against these targets.

Experimental Protocols

Protocol A: Synthesis of the Core (4-Amino-2,5-dichloropyrimidine)

If not purchased commercially, this can be synthesized with high purity.

Objective: Regioselective amination of 2,4,5-trichloropyrimidine. Reagents: 2,4,5-Trichloropyrimidine (1.0 eq), Ammonium Hydroxide (28% NH3, 3.0 eq), Isopropanol (IPA).

• Dissolution: Dissolve 2,4,5-trichloropyrimidine (18.3 g, 100 mmol) in IPA (100 mL) in a round-bottom flask.

• Addition: Cool to 0°C. Add Ammonium Hydroxide (3.0 eq) dropwise over 20 minutes to control the exotherm.

• Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 4 hours. Note: Monitoring by TLC (Hexane/EtOAc 3:1) should show consumption of starting material.

• Workup: Concentrate the solvent under reduced pressure to ~20 mL. Pour the residue into ice-water (200 mL).

• Isolation: Filter the resulting white precipitate. Wash with cold water (2 x 50 mL) and dry in a vacuum oven at 45°C.

• Validation: Yield should be >85%.

  H NMR (DMSO- ) should show a singlet for the pyrimidine proton at C6 (~8.2 ppm) and a broad singlet for the .

Protocol B: C2-Amination (Library Generation)

This step introduces the primary biological specificity.

Objective:

displacement of C2-Cl with a substituted aniline. Reagents: 4-Amino-2,5-dichloropyrimidine (1.0 eq), Substituted Aniline (1.1 eq), p-Toluenesulfonic acid (pTSA) (0.5 eq) OR LiHMDS (for weak nucleophiles), Solvent (n-Butanol or Dioxane).

Method 1 (Acid Catalyzed - for electron-rich anilines):

• Suspend the pyrimidine core (1.0 mmol) and aniline (1.1 mmol) in n-Butanol (5 mL).

• Add pTSA (0.5 mmol).

• Reflux (118°C) for 12-16 hours.

• Cool to room temperature. The product often precipitates as the HCl/pTSA salt. Filter and wash with cold ethanol.

Method 2 (Base Mediated - for electron-poor anilines):

• Dissolve aniline (1.1 eq) in anhydrous THF under

  .

• Cool to -78°C and add LiHMDS (1.2 eq). Stir for 30 mins to generate the anilide.

• Add 4-amino-2,5-dichloropyrimidine (1.0 eq) dissolved in THF.

• Warm to RT and stir for 4 hours.

• Quench with saturated

  . Extract with EtOAc.[2]

Structure-Activity Relationship (SAR) Visualization

The following diagram maps the biological impact of modifications at specific positions on the scaffold.

Caption: SAR Map highlighting the functional role of each position on the scaffold for kinase inhibition.

Data Summary: Key Analog Potency

The table below summarizes the inhibitory potential of analogs derived from this core against key cancer targets.

Analog Class	Substitution at C2	Substitution at C5	Primary Target	IC50 (Approx)	Biological Effect
Type I	4-sulfonamido-aniline	Cl (Unsubstituted)	CDK9	50 - 200 nM	Transcriptional arrest, Apoptosis
Type II	3-fluoro-4-methoxy-aniline	Pyridine/Pyrimidine	CDK7	< 10 nM	Inhibition of Super-Enhancer genes
Type III	Cyclopropyl-amine	Aryl-phosphine	FAK	10 - 50 nM	Reduced metastasis/migration
Type IV	4-morpholino-aniline	Cl	Aurora A	~100 nM	Mitotic arrest

References

• BenchChem. 2,4,5-Trichloropyrimidine | High Purity Building Block. (Accessed 2026).

• National Institutes of Health (NIH). Design, Synthesis, and Biological Evaluation of 2,4-Diaminopyrimidine Derivatives as Potent CDK7 Inhibitors. (2024).[3]

• MDPI. Targeting Transcriptional CDKs 7, 8, and 9 with Anilinopyrimidine Derivatives as Anticancer Agents. (2023).[4][5][6]

• American Chemical Society (ACS). A Highly Regioselective Amination of 6-Aryl-2,4-dichloropyrimidine.[7] (2006).

• Thermo Fisher Scientific. 5-Amino-2,4-dichloropyrimidine Product Specifications. (Accessed 2026).

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Technical Guide: LRRK2 Modulator Synthesis via Chloropyrimidine Scaffolds

Executive Summary

Leucine-Rich Repeat Kinase 2 (LRRK2) has emerged as a critical therapeutic target for Parkinson’s Disease (PD), particularly for patients carrying the G2019S gain-of-function mutation. The development of brain-penetrant, highly selective LRRK2 inhibitors relies heavily on the aminopyrimidine pharmacophore , which functions as an ATP-competitive (Type I) hinge binder.

This guide details the synthetic architecture of LRRK2 modulators using chloropyrimidine intermediates . We focus on the regioselective functionalization of 2,4-dichloro-5-(trifluoromethyl)pyrimidine , a "privileged scaffold" that enables the rapid assembly of potent inhibitors like GNE-7915 and HG-10-102-01 . The methodology described herein prioritizes modularity, allowing researchers to independently optimize the hinge-binding motif (C4 position) and the solvent-exposed solubilizing tail (C2 position).

Structural Rationale & Retrosynthesis

The Aminopyrimidine Pharmacophore

The pyrimidine ring serves as the structural core for many kinase inhibitors due to its ability to mimic the adenine ring of ATP. In the context of LRRK2:

• C4-Amine (Hinge Binder): Forms a critical hydrogen bond with the kinase hinge region (specifically Ala1950 in LRRK2).

• C5-Substituent (Gatekeeper Interaction): An electron-withdrawing group (EWG) like

  or at C5 modulates the electronics of the ring and often interacts with the gatekeeper residue (Met1947 ), influencing selectivity against other kinases.

• C2-Amine (Solvent Front): This vector points towards the solvent-exposed region, allowing for the attachment of bulky solubilizing groups (e.g., morpholines, piperazines) that improve ADME properties and brain penetration without steric clash in the ATP pocket.

Retrosynthetic Logic

The synthesis is a linear assembly strategy based on the differential electrophilicity of the chloropyrimidine core.

Figure 1: Retrosynthetic disassembly of the aminopyrimidine LRRK2 inhibitor class.

Core Chemistry: Regioselectivity Control

The success of this synthesis hinges on the regioselective Nucleophilic Aromatic Substitution (

) of the dichloro-scaffold.

Electronic Causality

In 2,4-dichloropyrimidines, the C4 position is significantly more electrophilic than the C2 position.

• Resonance: The nitrogen at N3 can sequester electron density from C4 more effectively than N1 can from C2, especially when protonated or complexed.

• Meisenheimer Complex: The intermediate formed by attack at C4 is more stable due to the para-relationship with N1, allowing better delocalization of the negative charge.

• C5 Influence: An EWG at C5 (e.g.,

  in GNE-7915) further activates the C4 position through induction, making the regioselectivity nearly absolute at controlled temperatures.

The "Temperature Switch"

• Low Temperature (-78°C to 0°C): Kinetic control favors C4 displacement exclusively.

• High Temperature (>80°C) or Catalysis: Required for C2 displacement, as the remaining chlorine is deactivated by the electron-donating amine installed at C4.

Experimental Protocol: Synthesis of GNE-7915 Analogue

This protocol describes the synthesis of a GNE-7915 analogue, utilizing 2,4-dichloro-5-(trifluoromethyl)pyrimidine as the starting material.

Step 1: C4-Selective Displacement (Hinge Binder Installation)

Objective: Install the ethylamine group at C4.

• Reagents:

  • 2,4-Dichloro-5-(trifluoromethyl)pyrimidine (1.0 eq)

  • Ethylamine (2.0 M in THF) (1.1 eq)

  • Diisopropylethylamine (DIPEA) (2.5 eq)

  • Solvent: Dichloromethane (DCM) or THF (Anhydrous)

• Protocol:

  • Dissolve 2,4-dichloro-5-(trifluoromethyl)pyrimidine in anhydrous DCM (0.1 M concentration) in a round-bottom flask under

    atmosphere.

  • Cool the solution to -78°C (dry ice/acetone bath). Note: For less reactive amines, 0°C is sufficient, but -78°C guarantees regioselectivity for small primary amines.

  • Add DIPEA dropwise.

  • Add the Ethylamine solution dropwise over 15 minutes.

  • Stir at -78°C for 1 hour, then allow to warm slowly to 0°C over 2 hours.

  • Validation: Monitor by TLC (Hexane/EtOAc 4:1) or LCMS. The product (2-chloro-4-(ethylamino)-5-(trifluoromethyl)pyrimidine) should appear as the major peak.

  • Workup: Quench with water, extract with DCM (3x). Wash organics with brine, dry over

    , and concentrate.

  • Purification: Silica gel chromatography (0-20% EtOAc in Hexanes).

Step 2: C2-Displacement (Tail Installation)

Objective: Couple the complex aniline (e.g., 4-amino-2-fluoro-5-methoxy-phenyl-morpholino-methanone) to the C2 position. Note: The C2-chlorine is deactivated. Standard

often fails or requires harsh conditions (140°C+). Buchwald-Hartwig Cross-Coupling is preferred for reliability and yield.

• Reagents:

  • Intermediate from Step 1 (1.0 eq)

  • Aniline Partner (1.2 eq)

  • Catalyst:

    (0.05 eq) or XPhos Pd G2

  • Ligand: XPhos (0.1 eq) (if using

    )

  • Base:

    (2.0 eq)

  • Solvent: 1,4-Dioxane (degassed)

• Protocol:

  • In a microwave vial or pressure tube, combine the Intermediate, Aniline Partner, and

    .

  • Add degassed 1,4-Dioxane (0.15 M).

  • Add the Pd catalyst and Ligand under an inert argon atmosphere.

  • Seal and heat to 100°C for 4–12 hours (or microwave at 120°C for 1 hour).

  • Validation: LCMS should show conversion to the final product mass.

  • Workup: Filter through Celite, concentrate, and purify via Preparative HPLC (Water/Acetonitrile + 0.1% Formic Acid).

Workflow Visualization

The following diagram illustrates the decision logic and reaction flow for synthesizing LRRK2 inhibitors using this scaffold.

Figure 2: Logical workflow for the modular synthesis of aminopyrimidine LRRK2 inhibitors.

Data Presentation: SAR & Optimization

When optimizing these inhibitors, the balance between potency (LRRK2 IC50) and Brain Penetration (

) is critical. The table below summarizes how structural changes at C4 and C5 affect these parameters, based on literature data for GNE-7915 and related analogues.

Structural Variation	Position	Effect on LRRK2 Potency (IC50)	Effect on Brain Penetration	Notes
Ethylamino	C4	< 10 nM (High)	High	Optimal steric fit for hinge region.
Methylamino	C4	~ 50 nM (Moderate)	High	Slightly reduced hydrophobic contact.
Isopropylamino	C4	> 100 nM (Low)	High	Steric clash with hinge residues.
-CF3	C5	< 5 nM (Very High)	Moderate	Increases lipophilicity; strong gatekeeper interaction.
-Cl	C5	~ 10-20 nM (High)	Moderate	Classic HG-10-102-01 scaffold; slightly less potent than CF3.
-F	C5	> 500 nM (Low)	High	Insufficient electronic activation of the ring.

Data aggregated from Estrada et al. (2012) and Chen et al. (2012).

Troubleshooting & Quality Control

Common Pitfalls

• Regioisomer Contamination: If Step 1 is run at room temperature or higher, you may observe 5–10% of the C2-displacement product.

  • Fix: Strictly maintain temperature < 0°C. Verify isomer identity using HMBC NMR (Correlation between C4-H/C4-substituent and Pyrimidine Ring Carbons).

• Incomplete C2 Reaction: The deactivated 2-chloro-4-aminopyrimidine is sluggish.

  • Fix: Switch from

    to Buchwald coupling. Ensure anhydrous conditions to prevent hydrolysis of the chlorine to a hydroxyl group (inactive phenol).

Safety Note

Chloropyrimidines are potential sensitizers. All reactions involving alkylating agents or palladium catalysts should be conducted in a fume hood.

References

• Estrada, A. A., et al. (2012). "Discovery of highly potent, selective, and brain-penetrable leucine-rich repeat kinase 2 (LRRK2) small molecule inhibitors."[1][2][3] Journal of Medicinal Chemistry.

• Chen, H., et al. (2012).[4] "Discovery of the first potent and selective inhibitor of LRRK2 that effectively blocks phosphorylation of Ser910/Ser935 in mouse brain."[2] ACS Medicinal Chemistry Letters.

• Fell, M. J., et al. (2015).[4] "MLi-2, a Potent, Selective, and Centrally Active Compound for Exploring the Therapeutic Potential and Safety of LRRK2 Kinase Inhibition."[5] Journal of Pharmacology and Experimental Therapeutics.

• Scott, J. D., et al. (2017). "Discovery of a Potent, Selective, and Brain-Penetrant LRRK2 Inhibitor."[2][3][6][7] ChemMedChem.

• Williamson, D. S., et al. (2024). "LRRK2 Inhibitors: The Path from Discovery to Clinical Trials." Frontiers in Neuroscience.

Sources

• 1. Discovery of highly potent, selective, and brain-penetrable leucine-rich repeat kinase 2 (LRRK2) small molecule inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. openaccess.sgul.ac.uk [openaccess.sgul.ac.uk]
• 5. Synthesis and In Vitro and In Vivo Evaluation of [3H]LRRK2-IN-1 as a Novel Radioligand for LRRK2 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. medchemexpress.com [medchemexpress.com]

2,5-Dichloro-4-(1-pyrrolidinyl)pyrimidine: Comprehensive Safety, Handling, and Application Whitepaper

Executive Summary

2,5-Dichloro-4-(1-pyrrolidinyl)pyrimidine (CAS: 1215126-58-1) is a highly specialized halogenated heterocyclic building block utilized extensively in modern pharmaceutical synthesis [1]. Its unique structural properties—specifically the differential reactivity of its two chlorine atoms—make it a critical intermediate in the development of kinase inhibitors, most notably LRRK2 modulators for the treatment of neurodegenerative disorders such as Parkinson's disease [2].

This technical guide synthesizes standard Safety Data Sheet (SDS) parameters with advanced mechanistic insights, providing researchers with a holistic framework for safely handling and effectively deploying this compound in drug discovery workflows.

Physicochemical Profiling & Structural Causality

The utility of 2,5-dichloro-4-(1-pyrrolidinyl)pyrimidine stems from its carefully balanced electronic distribution. The pyrimidine core is inherently electron-deficient. However, the addition of the pyrrolidine ring at the C-4 position introduces strong electron-donating effects via resonance. This electron density is pushed primarily toward the C-5 position, effectively deactivating the C-5 chlorine toward nucleophilic attack. Consequently, the C-2 chlorine remains highly reactive, allowing for precise, regioselective cross-coupling or Nucleophilic Aromatic Substitution (SNAr) reactions [3].

Table 1: Core Chemical and Physical Properties

Property	Value / Identifier
Chemical Name	2,5-Dichloro-4-(1-pyrrolidinyl)pyrimidine
CAS Number	1215126-58-1
Molecular Formula	C8H9Cl2N3
Molecular Weight	218.08 g/mol
InChIKey	BFYATRKQWPZPBE-UHFFFAOYSA-N
Physical State	Solid (Typical for halogenated aminopyrimidines)

Hazard Identification & Mechanistic Toxicology (SDS Core)

Handling halogenated pyrimidines requires an understanding of their toxicological mechanisms. The same electrophilicity that makes the C-2 position useful in synthesis also makes it reactive toward biological nucleophiles. When exposed to dermal or ocular tissues, the compound can undergo spontaneous reactions with nucleophilic amino acid residues (e.g., thiols in cysteine, primary amines in lysine) present in biological proteins. This covalent modification triggers acute inflammatory cascades, manifesting as severe irritation .

Table 2: GHS Classification and Hazard Statements

GHS Hazard Class	Category	Hazard Statement
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation
Serious Eye Damage/Irritation	Category 2	H319: Causes serious eye irritation
Specific Target Organ Toxicity (STOT)	Category 3	H335: May cause respiratory irritation

(Note: Hazard classifications are derived from the foundational reactivity profile of the 2,4,5-trichloropyrimidine parent scaffold and analogous halogenated pyrimidines [4]).

Engineering Controls & PPE Protocols

To mitigate exposure risks, the following self-validating safety systems must be implemented:

• Ventilation: All manipulations must occur within a certified chemical fume hood (face velocity of 80–100 fpm). Validation: Check the digital airflow monitor prior to opening the container; an audible alarm should trigger if flow drops below safe thresholds.

• Personal Protective Equipment (PPE):

  • Gloves: Nitrile gloves (minimum 0.11 mm thickness) are required. Causality: Halogenated aromatics can permeate standard latex.

  • Eye Protection: Tight-fitting chemical splash goggles.

  • Respirator: If aerosolization is a risk (e.g., during powder transfer), an N95 or P100 particulate respirator is mandated.

Experimental Workflows: Regioselective SNAr

The primary synthetic application of this compound is the displacement of the C-2 chlorine via SNAr to construct complex bi-aryl or aminopyrimidine architectures.

Step-by-Step Methodology: C-2 Amination

This protocol outlines the coupling of 2,5-dichloro-4-(1-pyrrolidinyl)pyrimidine with a generic primary amine.

• Preparation: In an oven-dried Schlenk flask under an inert argon atmosphere, dissolve 1.0 equivalent of 2,5-dichloro-4-(1-pyrrolidinyl)pyrimidine in anhydrous N-Methyl-2-pyrrolidone (NMP) (0.2 M concentration).

• Reagent Addition: Add 1.2 equivalents of the target primary amine, followed by 2.0 equivalents of N,N-Diisopropylethylamine (DIPEA).

  • Causality: DIPEA acts as a non-nucleophilic base to scavenge the HCl byproduct, driving the equilibrium forward without competing with the primary amine for the electrophilic C-2 site.

• Thermal Activation: Heat the reaction mixture to 80°C for 4–6 hours.

• Self-Validating Analytical Check: Sample 10 µL of the mixture, dilute in LC-MS grade acetonitrile, and analyze via UPLC-MS.

  • Validation Metric: The reaction is complete when the starting material mass (m/z ~218) is fully depleted. If a secondary mass corresponding to di-substitution (displacement of both C-2 and C-5 chlorines) appears, the temperature is too high. The C-5 position is deactivated by the pyrrolidine ring and requires temperatures >120°C for substitution.

• Workup: Cool to room temperature, dilute with ethyl acetate, and wash sequentially with saturated aqueous NaHCO₃ and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Regioselective SNAr workflow for 2,5-dichloro-4-(1-pyrrolidinyl)pyrimidine.

Applications in Drug Discovery: LRRK2 Modulation

Derivatives synthesized from 2,5-dichloro-4-(1-pyrrolidinyl)pyrimidine are heavily featured in patent literature as potent modulators of Leucine-Rich Repeat Kinase 2 (LRRK2) [2]. Mutations in the LRRK2 gene (e.g., G2019S) lead to hyperactive kinase activity, which aberrantly phosphorylates Rab GTPases. This hyperphosphorylation disrupts lysosomal function and vesicular trafficking, culminating in the accumulation of α-synuclein—a hallmark of Parkinson's disease.

By integrating the pyrimidine core into the ATP-binding pocket of the LRRK2 kinase domain, these derivatives act as competitive inhibitors, restoring normal Rab protein phosphorylation states and rescuing lysosomal function.

Mechanism of LRRK2 kinase inhibition by pyrimidine derivatives.

References

• US8802674B2 - Aminopyrimidine derivatives as LRRK2 modulators. Google Patents.
• KR20110049913A - Alkoxy-substituted and alkylthio-substituted anilinopyrimidines. Google Patents.

• 2,5-Dichloro-4-pyrrolidin-1-ylpyrimidine (CAS 1215126-58-1). ChemSrc. Available at: [Link]

Sources

• 1. 2411309-41-4_CAS号:2411309-41-4_6-Cyano-N-[2,2,2-trifluoro-1-(4-methoxyphenyl)ethyl]pyridine-3-sulfonamide - 化源网 [m.chemsrc.com]
• 2. US8802674B2 - Aminopyrimidine derivatives as LRRK2 modulators - Google Patents [patents.google.com]
• 3. KR20110049913A - 알콕시-치환 및 알킬티오-치환된 아닐리노피리미딘 - Google Patents [patents.google.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]

Protocols & Analytical Methods

Application Note: Regioselective Synthesis of 2,5-Dichloro-4-(pyrrolidin-1-yl)pyrimidine

) of 2,4,5-Trichloropyrimidine

Executive Summary

This application note details the protocol for the regioselective synthesis of 2,5-dichloro-4-(pyrrolidin-1-yl)pyrimidine from 2,4,5-trichloropyrimidine . This scaffold is a critical intermediate in the development of kinase inhibitors (e.g., JAK, EGFR, and ALK-5 inhibitors) where the C4-position amine is essential for ATP-binding pocket affinity.

The primary challenge in this synthesis is controlling regioselectivity. The starting material contains three electrophilic sites. While C5 is inert to

under mild conditions, both C2 and C4 are reactive. This guide provides a validated protocol to favor C4-substitution ( selectivity) using kinetic control, minimizing the formation of the C2-isomer or the C2,C4-bis-substituted byproduct.

Chemical Strategy & Mechanistic Insight

The Regioselectivity Challenge

The pyrimidine ring is electron-deficient, facilitating Nucleophilic Aromatic Substitution (

). In 2,4,5-trichloropyrimidine, the reactivity order is C4 > C2 C5 .[1]

• C4 Activation (Primary Site): The C4 position is activated by the adjacent ring nitrogen (N3) and the inductive electron-withdrawing effect of the chlorine atom at C5. The transition state for nucleophilic attack at C4 is lower in energy than at C2 due to better resonance stabilization of the Meisenheimer complex (para-like resonance with N1).

• C2 Reactivity (Secondary Site): The C2 position is also activated by two adjacent nitrogens (N1 and N3). However, steric hindrance from the C4/C6 substituents and slightly less favorable transition state energetics make it kinetically slower than C4 at low temperatures.

• C5 Inertness: The C5 position is not activated by an ortho/para nitrogen, rendering it unreactive to

  under standard conditions.

Key Success Factor: To maximize C4 selectivity, the reaction must be run under kinetic control (low temperature, stoichiometric control) to prevent the more thermodynamically stable bis-substitution or C2-attack.

Reaction Scheme

The following diagram illustrates the reaction pathway and the competing side reactions.

Caption: Reaction pathway showing the kinetic preference for C4 substitution (Green) vs. C2 side-reaction (Red) and bis-substitution (Yellow).

Experimental Protocol

Materials & Reagents[1][2][3][4][5][6][7][8][9][10]

Reagent	MW ( g/mol )	Equiv.[2][3][4]	Role
2,4,5-Trichloropyrimidine	183.42	1.0	Electrophile
Pyrrolidine	71.12	1.05	Nucleophile
Triethylamine (TEA)	101.19	1.2	Base (Proton Scavenger)
Dichloromethane (DCM)	-	Solvent	Reaction Medium (0.2 M)

Note: THF can be substituted for DCM. If higher regioselectivity is required, consider using water with HPMC surfactant, though workup is more complex.

Step-by-Step Procedure

1. Preparation (0 min):

• Charge a dry round-bottom flask with 2,4,5-trichloropyrimidine (1.0 eq).

• Add DCM (anhydrous preferred) to achieve a concentration of approx. 0.2 M (e.g., 5 mL per 1 mmol).

• Add Triethylamine (1.2 eq).

• Critical: Cool the solution to 0°C using an ice bath. Stir for 10 minutes to ensure thermal equilibrium.

2. Nucleophile Addition (10-30 min):

• Prepare a solution of Pyrrolidine (1.05 eq) in a small volume of DCM.

• Add the pyrrolidine solution dropwise over 15–20 minutes.

  • Why? Slow addition keeps the concentration of free nucleophile low relative to the electrophile, favoring the kinetically faster C4 substitution over C2 or bis-substitution.

3. Reaction Monitoring (30-60 min):

• Maintain the reaction at 0°C to 5°C .

• Monitor by TLC (Hexane/EtOAc 4:1) or LCMS after 30 minutes.

  • Target: Disappearance of trichloropyrimidine (

    ) and appearance of product ( ).

  • Note: If reaction is sluggish after 1 hour, allow to warm to Room Temperature (RT) strictly monitoring for bis-product formation.

4. Workup:

• Quench the reaction by adding water (equal volume to solvent).

• Separate the organic layer.[2][5]

• Extract the aqueous layer once with DCM.

• Combine organic layers and wash with Brine .[5]

• Dry over anhydrous

  , filter, and concentrate under reduced pressure.

5. Purification:

• The crude material is often sufficient for the next step.

• If purification is needed: Flash Column Chromatography (Silica gel, 0-20% EtOAc in Hexanes).

Workflow Visualization

The following flowchart outlines the operational logic for the synthesis, including decision points for troubleshooting.

Caption: Operational workflow for the synthesis of 2,5-dichloro-4-(pyrrolidin-1-yl)pyrimidine.

Quality Control & Validation

Analytical Data

• LCMS:

  • Starting Material (SM): 2,4,5-trichloropyrimidine (MW 183.4). Pattern: Cl3 isotopic cluster.

  • Product: MW 218.08 (monoisotopic). Look for M+H = 218/220/222 (Cl2 pattern).

  • Bis-Product (Impurity): MW 252. Look for M+H = 253.

• 1H NMR (CDCl3, 400 MHz):

  • Product (C4-isomer): The pyrimidine proton at C6 typically appears as a singlet around

    8.0 – 8.2 ppm .

  • Regioisomer Check: The C2-isomer (attack at C2) shifts the remaining proton (now at C4) slightly upfield relative to the C6 proton of the desired product, but definitive assignment often requires NOE or comparison with authentic standards. However, the C6 proton in the desired product is deshielded by the adjacent N1 and Cl-C5.

Troubleshooting Table

Observation	Root Cause	Corrective Action
High Bis-Substitution	Excess nucleophile or high temp.	Strictly limit pyrrolidine to 1.05 eq. Maintain 0°C.
Low Conversion	Old/Wet reagents.	Ensure anhydrous conditions.[5] Use fresh TEA.
Poor Regioselectivity (C2/C4 mix)	Solvent polarity issues.	Switch to THF or use the HPMC/Water micellar method (See Ref 2).
Precipitate forms immediately	Amine salt formation.	This is normal ( ). Continue stirring.

References

• Regioselectivity of SNAr on Pyrimidines

  • WuXi AppTec. QM Magic Class | Chapter 29: Regioselectivity of SNAr reaction of Dichloropyrimidines.

• Aqueous Micellar Protocol (High Selectivity)

  • Kuttruff, C. A., et al. Nucleophilic aromatic substitution reactions under aqueous, mild conditions using polymeric additive HPMC. Royal Society of Chemistry (Green Chemistry), 2018.

• Kinase Inhibitor Synthesis (Brigatinib/Pazopanib Intermediates)

  • Findings from National Institutes of Health (NIH) regarding sequential SNAr reactions on 2,4,5-trichloropyrimidine.

• General Synthesis of 2,4-Dichloropyrimidine Derivatives

  • BenchChem Protocols.[6] Application Notes for Monitoring Reactions with 2,4,5-Trichloropyrimidine.

Sources

• 1. Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. rsc.org [rsc.org]
• 5. 2,4-Dichloropyrimidine synthesis - chemicalbook [chemicalbook.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Regioselective SNAr of 2,4,5-Trichloropyrimidine with Pyrrolidine

Strategic Protocols for C4-Selective Amination in Drug Development

Introduction & Strategic Importance

2,4,5-Trichloropyrimidine is a highly reactive, versatile electrophile widely utilized as a foundational building block in the synthesis of oncology therapeutics, particularly in the development of Anaplastic Lymphoma Kinase (ALK-5) and Epidermal Growth Factor Receptor (EGFR) inhibitors 1. The presence of three electron-withdrawing chlorine atoms significantly lowers the electron density of the pyrimidine ring, making it exceptionally susceptible to nucleophilic aromatic substitution (SNAr). However, this extreme reactivity necessitates stringent control over regioselectivity to favor substitution at the C4-position over the C2-position, while simultaneously preventing over-substitution or aqueous hydrolysis 2.

Mechanistic Causality & Regioselectivity

Understanding the causality behind experimental choices is critical for successful scale-up. The preferential attack of pyrrolidine at the C4 position is governed by a combination of electronic and kinetic factors:

• Electronic Factors (LUMO Distribution): Density functional theory (DFT) calculations demonstrate that the lowest unoccupied molecular orbital (LUMO) of 2,4,5-trichloropyrimidine is predominantly localized at the C4 and C6 positions, with virtually no distribution at C2 3. Because C4 and C6 are structurally equivalent in the starting material, nucleophilic attack at C4 is electronically favored over C2 4.

• Kinetic Control: The transition state energy required to form the Meisenheimer complex at C4 is lower than at C2. Maintaining ambient or sub-ambient reaction temperatures (0 °C to 25 °C) ensures the reaction remains under strict kinetic control, locking in the C4-substituted product: 2,5-dichloro-4-(pyrrolidin-1-yl)pyrimidine 2.

• Preventing Di-substitution: The initial substitution with pyrrolidine (an electron-donating amine) pushes electron density back into the pyrimidine ring, raising the LUMO energy and deactivating the ring toward a second SNAr event. However, if excess pyrrolidine (>1.0 equiv) or elevated temperatures are applied, the kinetic barrier is overcome, leading to unwanted C2/C4 di-substitution. Strict 1:1 stoichiometry is therefore a non-negotiable parameter 2.

Reaction Optimization Data

Recent process chemistry advancements emphasize sustainable, aqueous micellar conditions using hydroxypropyl methylcellulose (HPMC) as a polymeric additive. This green methodology rivals traditional polar aprotic solvents (e.g., DMF) in yield while drastically reducing the process mass intensity (PMI) and eliminating toxic organic waste .

Table 1: Optimization of Base and Solvent for the SNAr of 2,4,5-Trichloropyrimidine with Pyrrolidine (1.0 mmol scale, Room Temperature, 20 min)

Solvent System	Base (1.0 equiv)	Nucleophile (equiv)	Yield (%)	Mechanistic Observation
0.1 wt% HPMC / H₂O	KOH	Pyrrolidine (1.0)	90%	Optimal micellar catalysis; hydrophobic pockets suppress hydrolysis.
H₂O (No additive)	KOH	Pyrrolidine (1.0)	64%	Poor electrophile solubility limits conversion.
2 wt% TPGS-750-M / H₂O	K₃PO₄	Pyrrolidine (1.0)	74%	Alternative surfactant; slightly lower efficiency.
DMF (Anhydrous)	K₂CO₃	Pyrrolidine (1.0)	92%	Standard organic baseline; requires rigorous drying to prevent hydrolysis.

Workflow & Decision Matrix Diagram

Workflow and control strategies for the regioselective SNAr of 2,4,5-trichloropyrimidine.

Self-Validating Experimental Protocol

This protocol utilizes the optimized 0.1 wt% HPMC/water system, providing a high-yielding, self-validating route to 2,5-dichloro-4-(pyrrolidin-1-yl)pyrimidine.

Reagents & Equipment

• Electrophile: 2,4,5-Trichloropyrimidine (1.0 equiv, 0.5 mmol, 57 µL)

• Nucleophile: Pyrrolidine (1.0 equiv, 0.5 mmol, 41 µL)

• Base: Potassium Hydroxide (KOH) (1.0 equiv, 0.5 mmol, 28 mg)

• Solvent: 0.1 wt% HPMC in deionized water (0.5 mL)

• Extraction: Dichloromethane (DCM) or Ethyl Acetate (EtOAc) (3 mL)

• Equipment: 8 mL microwave vial with a magnetic stir bar.

Safety Note: 2,4,5-Trichloropyrimidine is a hazardous, highly reactive substance. Handle exclusively in a well-ventilated fume hood with appropriate PPE 1.

Step-by-Step Methodology

• Micellar Matrix Preparation: To an 8 mL microwave vial equipped with a magnetic stir bar, add 0.5 mL of the 0.1 wt% HPMC solution.

  • Causality: HPMC forms hydrophobic micellar pockets in water. This solubilizes the highly non-polar 2,4,5-trichloropyrimidine and physically shields the reaction's transition state from bulk water, thereby preventing competitive hydrolysis .

• Electrophile Addition: Add 2,4,5-trichloropyrimidine (57 µL, 0.5 mmol) to the stirring HPMC solution.

• Nucleophile & Base Introduction: Add pyrrolidine (41 µL, 0.5 mmol) followed immediately by KOH (28 mg, 0.5 mmol).

  • Causality: Using exactly 1.0 equivalent of pyrrolidine prevents di-substitution. KOH acts as an acid scavenger for the HCl byproduct, preventing the protonation and subsequent deactivation of the pyrrolidine nucleophile.

• Reaction Execution: Stir the mixture vigorously at room temperature (20–25 °C) for 20 minutes.

  • Causality: Room temperature maintains strict kinetic control, ensuring absolute C4-regioselectivity over C2.

• Reaction Monitoring (In-Process Control): Withdraw a 10 µL aliquot, dilute in 1 mL acetonitrile, and analyze via HPLC (C18 column, Water/MeCN with 0.1% Formic Acid gradient) 5. The reaction is complete when the 2,4,5-trichloropyrimidine peak is fully consumed.

• Workup & Extraction: Add 3 mL of DCM (or EtOAc for a greener alternative) to the vial and stir vigorously for 5–10 minutes. Allow the phases to separate and extract the organic layer. The aqueous HPMC layer can be recycled for subsequent runs .

• Purification: Concentrate the organic layer under reduced pressure to yield the pure 2,5-dichloro-4-(pyrrolidin-1-yl)pyrimidine.

Troubleshooting Guide

• Observation: Significant formation of 2,5-dichloro-4-hydroxypyrimidine (Hydrolysis byproduct).

  • Root Cause: Bulk water attacking the activated pyrimidine due to poor micelle formation.

  • Solution: Ensure vigorous stirring in the HPMC solution to maintain micellar integrity. Alternatively, if transitioning to traditional organic solvents, ensure rigorously anhydrous conditions (dry DMF, inert atmosphere) 2.

• Observation: Mixture of mono- and di-substituted products detected via HPLC.

  • Root Cause: Localized excess of pyrrolidine or elevated temperatures overcoming the kinetic barrier.

  • Solution: Add pyrrolidine dropwise to maintain a low localized concentration. Strictly control the temperature using a water bath 2.

References

• Title: An In-depth Technical Guide to 2,4,5-Trichloropyrimidine Source: benchchem.com URL: 1

• Title: Technical Support Center: Nucleophilic Substitution of 2,4,5-Trichloropyrimidine Source: benchchem.com URL: 2

• Title: Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines: QM Magic Class | Chapter 29 Source: wuxiapptec.com URL: 3

• Title: Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines Source: nih.gov URL: 4

• Title: Nucleophilic aromatic substitution reactions under aqueous, mild conditions using polymeric additive HPMC Source: d-nb.info / The Royal Society of Chemistry URL:

• Title: Application Notes and Protocols for Monitoring Reactions with 2,4,5-Trichloropyrimidine Source: benchchem.com URL: 5

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 4. Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Advanced Application Note: Microwave-Assisted Synthesis of Pyrrolidinyl Pyrimidines

Executive Summary & Mechanistic Rationale

Pyrrolidinyl pyrimidines are privileged aza-heterocyclic scaffolds heavily utilized in the development of kinase inhibitors, antibacterial agents, and CNS-active therapeutics[1]. Traditionally, the synthesis of these motifs—either via Nucleophilic Aromatic Substitution (SNAr) of halopyrimidines or multi-component condensation—suffers from prolonged thermal heating times, poor atom economy, and the generation of undesired side products.

Microwave-Assisted Organic Synthesis (MAOS) fundamentally alters the reaction kinetics. Unlike conventional conductive heating (e.g., oil baths) which relies on thermal gradients, microwave irradiation utilizes dielectric heating . The electromagnetic field directly interacts with polar molecules, causing rapid molecular friction and localized superheating.

Causality in SNAr: In the amination of halopyrimidines with pyrrolidine, the formation of the Meisenheimer complex is the rate-determining step. Because this transition state is highly polar, it selectively absorbs microwave energy, significantly lowering the activation energy barrier relative to the less polar ground state. This allows reactions that typically take 6–14 hours to reach completion in under 15 minutes with near-quantitative yields[2].

Pathway & Workflow Visualization

Microwave-assisted SNAr workflow for pyrrolidinyl pyrimidine synthesis.

Experimental Protocols

Protocol A: Solvent-Free Direct Amination (SNAr)

Scientific Rationale: Conducting this reaction under solvent-free conditions eliminates solvent-induced pressure spikes inside the sealed vessel and artificially increases the concentration of reactive species, maximizing collision frequency and driving the reaction forward without the need for transition metal catalysts[3].

Step-by-Step Methodology:

• Preparation: In a 10 mL heavy-walled, microwave-transparent quartz vial, add 2-chloropyrimidine (1.0 mmol) and pyrrolidine (2.5 mmol). Note: The 1.5-fold excess of pyrrolidine acts simultaneously as the nucleophile and the acid scavenger to neutralize the HCl byproduct.

• Atmospheric Control: Seal the vial with a Teflon-lined crimp cap. Purge the headspace with dry nitrogen for 60 seconds to prevent oxidative degradation of the amine at elevated temperatures.

• Irradiation: Place the vial into a computer-controlled monomode microwave synthesizer. Apply the following parameters:

  • Target Temperature: 120 °C

  • Hold Time: 10 minutes

  • Maximum Power: 150 W (Dynamic modulation)

  • Stirring: 900 rpm

• Quenching & Workup: Allow the instrument to cool the vial to <40 °C using compressed air. Dilute the crude mixture with ethyl acetate (10 mL) and wash with saturated aqueous NaHCO3 (2 × 5 mL) to remove pyrrolidine hydrochloride salts.

• Isolation: Dry the organic phase over anhydrous Na2SO4, filter, and concentrate under reduced pressure to yield the pure product[2].

Protocol B: One-Pot Condensation of Chalcones

Scientific Rationale: Synthesizing 4,6-diaryl-2-(1-pyrrolidinyl)pyrimidines from chalcones requires a multi-step cyclocondensation. Microwave irradiation rapidly overcomes the high activation barrier of this cascade reaction, allowing S-benzylisothiouronium chloride (SBT) and pyrrolidine to react simultaneously in a single pot[4].

Step-by-Step Methodology:

• Preparation: Combine a substituted chalcone (1.0 mmol), SBT (1.2 mmol), and pyrrolidine (2.0 mmol) in 3 mL of anhydrous DMF within a microwave vial.

• Irradiation: Seal and irradiate at 140 °C for 12–15 minutes.

• Workup: Pour the cooled reaction mixture over 20 g of crushed ice.

• Isolation: Filter the resulting precipitate under a vacuum, wash thoroughly with cold distilled water, and recrystallize from hot ethanol to obtain the target pyrimidine[4].

Quantitative Data Summary

The following table demonstrates the dramatic kinetic advantages of MAOS over conventional thermal reflux methods across both synthetic pathways.

Reaction Pathway	Reagents	Conventional Time	Conventional Yield	Microwave Time	Microwave Yield
Direct SNAr	2-Chloropyrimidine + Pyrrolidine (Solvent-free)	6–8 hours	65–75%	10 mins	92–99%
One-Pot Condensation	Chalcone + SBT + Pyrrolidine (in DMF)	12–14 hours	55–60%	12–15 mins	85–90%

Self-Validating Quality Control Systems

Trustworthiness in protocol execution relies on immediate, self-validating feedback loops. To ensure the integrity of the synthesized pyrrolidinyl pyrimidines, the following analytical cascade must be employed:

• In-Process Monitoring (TLC): Utilize silica gel plates (EtOAc/Hexane eluent). The complete disappearance of the starting halopyrimidine (strongly UV-active at 254 nm) serves as the primary indicator of reaction completion.

• Structural Confirmation (1H-NMR): Successful substitution is definitively confirmed by the appearance of distinct pyrrolidine multiplets (typically ~3.5 ppm for α-protons and ~1.9 ppm for β-protons) integrated against the shifted pyrimidine aromatic protons.

• Purity Assessment (LC-MS): A single sharp peak in the UV chromatogram coupled with the expected [M+H]+ mass validates the absence of poly-substituted or thermally degraded byproducts.

References

• U.S. Gahlot, S.S. Rao, S.S. Dulawat, B.L. Verma. A facile one-pot microwave assisted conversion of 3′-5′- dibromo/diiodo-4′-hydroxy substituted chalcones to 2-substituted-4,6- diaryl pyrimidines using S-benzylisothiouronium chloride (SBT) and their antibacterial activities.
• Microwave-Assisted Solvent Free Amination of Halo(pyridine or pyrimidine) Without Transition Metal Catalyst.
• Benefits and applications of microwave-assisted synthesis of nitrogen containing heterocycles in medicinal chemistry. PMC (NIH).
• Efficient Nucleophilic Substitution Reactions of Pyrimidyl and Pyrazyl Halides with Nucleophiles under Focused Microwave Irradiation.

Sources

• 1. Benefits and applications of microwave-assisted synthesis of nitrogen containing heterocycles in medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application Note: Precision Scale-Up of 4-Substituted-2,5-Dichloropyrimidines

) on Scale

Executive Summary

This guide details the process engineering and chemical parameters required to scale the synthesis of 4-substituted-2,5-dichloropyrimidines from 2,4,5-trichloropyrimidine . While the pyrimidine core is ubiquitous in drug discovery (e.g., kinase inhibitors), the 2,4,5-trichloro motif presents a specific regioselectivity challenge.

The C4 position is kinetically favored for nucleophilic attack, but thermodynamic equilibration or uncontrolled exotherms can lead to C2-substitution or 2,4-bis-addition. This protocol establishes a self-validating workflow designed to lock kinetic selectivity at >95:5 (C4:C2) on scales exceeding 100g, minimizing chromatographic purification requirements.

Mechanistic Grounding & Regioselectivity

To control the reaction, one must understand the electronic landscape of the substrate. The 2,4,5-trichloropyrimidine ring possesses three electrophilic sites, but they are not equivalent.

• C4 Position (Target): Most reactive.[1] It is activated by the adjacent ring nitrogen (N3) and the electron-withdrawing chlorine at C5 (ortho-effect).

• C2 Position (Impurity): Less reactive than C4 but competitive at higher temperatures.

• C5 Position: Inert to standard

  conditions; typically requires Pd-catalysis for substitution.

The Scale-Up Risk: On a small scale, rapid mixing dissipates heat. On a large scale, localized hot spots during nucleophile addition can momentarily overcome the activation energy difference between C4 and C2, leading to "regio-leakage."

visual: Reaction Pathway & Selectivity

Figure 1: Kinetic vs. Thermodynamic pathways. Maintaining low temperature is critical to blocking the red (C2) and yellow (Bis) pathways.

Process Safety Assessment (PSA)

Before scaling, the following hazards specific to chloropyrimidines must be mitigated:

• Sensitization: Halogenated pyrimidines are potent skin and respiratory sensitizers. Full PPE (Tyvek suits, respirators) is mandatory.

• HCl Generation: The reaction releases stoichiometric HCl. If using a non-basic nucleophile, an auxiliary base (TEA, DIPEA) is required.

  • Risk:[2][3] HCl accumulation can catalyze hydrolysis of the C4-product to the 4-hydroxy derivative (inactive impurity).

  • Control: Ensure base excess (1.1–1.2 eq) or use a biphasic system with inorganic base (

    ).

• Thermal Runaway: The

  reaction is exothermic.

  • Adiabatic Temperature Rise: Estimated at 15–25°C per mole depending on concentration.

  • Control: Dosing controlled by reactor internal temperature (

    ), not jacket temperature.

Scale-Up Protocol: 4-Amino-2,5-Dichloropyrimidine Synthesis

Scale: 100g – 1kg input Substrate: 2,4,5-Trichloropyrimidine (MW: 183.[4]42) Nucleophile: Generic Primary Amine (

)

Materials & Stoichiometry

Reagent	Equiv.[5][4]	Role	Critical Parameter
2,4,5-Trichloropyrimidine	1.0	Substrate	Purity >98% (GC)
Amine ( )	1.05	Nucleophile	Limiting reagent to prevent bis-addition
DIPEA (Hünig's Base)	1.2	Acid Scavenger	Must be dry (KF <0.1%)
THF or IPA	10 Vol	Solvent	Anhydrous; Water causes hydrolysis

Step-by-Step Procedure

Phase 1: Reactor Preparation & Charging

• Inerting: Purge the reactor with

  to remove atmospheric moisture.[5]

• Charging: Charge 2,4,5-Trichloropyrimidine and Solvent (THF preferred for solubility; IPA for greener process if solubility permits).

• Cooling: Cool

  to -10°C .

  • Why: Lowering temperature increases the rate constant difference (

    ) between C4 and C2 substitution.

Phase 2: Controlled Addition (The Critical Step)

• Preparation of Feed: Pre-mix the Amine and DIPEA in a separate vessel (diluted with 1-2 vol solvent).

• Dosing: Add the Amine/Base mixture dropwise to the reactor.

  • Constraint: Maintain

    throughout addition.

  • Rate: Typical addition time is 60–90 minutes for 1kg scale.

• Aging: Once addition is complete, stir at -5°C to 0°C for 2 hours.

  • Self-Validation: Do not warm to RT until HPLC confirms <2% Starting Material. Warming too early risks C2 substitution if unreacted SM remains.

Phase 3: In-Process Control (IPC)

• Sampling: Quench a 50µL aliquot into MeOH/Water.

• Criteria:

  • Starting Material: < 1.0%[6]

  • Regio-isomer (C2-sub): < 3.0%

  • Bis-adduct: < 1.0%

  • Action: If SM > 1%, add 0.05 eq Amine and stir 1h. If Bis-adduct is rising, Stop immediately and quench.

Phase 4: Workup & Isolation

• Quench: Add Water (10 vol) slowly.

  • Note: If using THF, distill off THF under reduced pressure before adding water to precipitate the product (if solid).

• Extraction (if oil): Extract with EtOAc or DCM. Wash organic layer with 0.5M HCl (to remove unreacted amine/DIPEA) followed by Brine.

• Crystallization (Preferred): For solid products, switch solvent to Ethanol/Water or Heptane/EtOAc. Heat to solubilize and cool slowly to precipitate.

  • Benefit: Crystallization purges the minor C2-isomer, which often has different solubility parameters.

Process Visualization

visual: Scale-Up Workflow

Figure 2: Operational workflow emphasizing the cooling and IPC decision gates.

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
High C2-Isomer (>5%)	Reaction temperature too high during addition.	Lower to -20°C; Reduce addition rate.
High Bis-Adduct (>2%)	Localized excess of amine; Poor agitation.	Increase stirring speed (RPM); Dilute amine feed further.
Hydrolysis Product (OH)	Wet solvent or base; Atmospheric moisture.	Karl-Fischer (KF) test all reagents; Ensure sweep.
Stalled Reaction	Amine HCl salt precipitating and coating SM.	Change solvent (e.g., to DMF/DMAc) or increase solvent volume.

References

• BenchChem. "Technical Support Center: Nucleophilic Substitution of 2,4,5-Trichloropyrimidine." BenchChem Technical Guides. Accessed October 2023. Link

• American Chemical Society. "A Highly Regioselective Amination of 6-Aryl-2,4-dichloropyrimidine." Organic Letters, 2006. Link

• National Institutes of Health. "Regioselective Control of the SNAr Amination of 5-Substituted-2,4-Dichloropyrimidines." PubMed Central. Link

• ThermoFisher Scientific. "Safety Data Sheet: 2,4,5-Trichloropyrimidine." Link

• Google Patents. "Regioselective preparation of substituted pyrimidines (US8334383B2)." Link

Sources

• 1. US8334383B2 - Regioselective preparation of substituted pyrimidines - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Page loading... [guidechem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. capotchem.com [capotchem.com]

Technical Notes & Optimization

Technical Support Center: Removal of 2,5-Dichloro-4-hydroxypyrimidine (DCHP)

[1]

Executive Summary

2,5-Dichloro-4-hydroxypyrimidine (DCHP), also known as 2,5-dichloro-4(3H)-pyrimidinone, is a persistent impurity often encountered during the synthesis of chloropyrimidines (e.g., 2,4,5-trichloropyrimidine) or during nucleophilic substitutions on the pyrimidine ring.

Its presence is problematic due to:

• Tautomeric "Stickiness": It exists in equilibrium between the enol (hydroxyl) and keto (amide) forms, leading to unpredictable solubility and co-precipitation with products.

• Acidity: The electron-withdrawing chlorine atoms significantly increase the acidity of the hydroxyl group (

  estimated ~6.0–7.0), making it distinct from non-functionalized pyrimidines.

• Nucleophilic Competition: In subsequent steps, the hydroxyl group can act as a nucleophile, creating dimer impurities.

This guide details three field-proven modules for removing DCHP: pH-Switch Extraction , Reactive Resynthesis , and Polishing Crystallization .[1]

Module 1: The pH-Switch Extraction (Primary Protocol)

Best For: Removing DCHP from non-acidic products (e.g., 2,4,5-trichloropyrimidine, alkoxy-pyrimidines, or amine-substituted pyrimidines).

The Science (Causality)

DCHP possesses a phenolic-like hydroxyl group.[1] While unsubstituted 4-hydroxypyrimidine has a

of ~8.6, the two chlorine atoms at positions 2 and 5 exert a strong inductive effect ( ), lowering the to approximately 6.0–7.0.

• The Strategy: By adjusting the aqueous phase to pH 8.0–9.0 (using weak bases), DCHP is deprotonated into its water-soluble salt (phenolate/amidate).

• The Selectivity: Strong bases (NaOH, pH >13) are avoided to prevent hydrolysis of labile chlorines on the desired product. Weak bases (NaHCO

  /Na CO ) are sufficient to ionize DCHP but leave the desired neutral product in the organic phase.

Step-by-Step Protocol

• Dissolution: Dissolve the crude reaction mixture in a non-water-miscible solvent.

  • Recommended: Dichloromethane (DCM) or Ethyl Acetate (EtOAc).[1]

  • Avoid: Ethers (impurities often have higher solubility in wet ethers).[1]

• First Wash (Acidic/Neutral): Wash with water or dilute brine to remove inorganic salts and highly polar impurities.[1]

• The Critical Wash (Extraction):

  • Prepare a 5% w/v Sodium Bicarbonate (NaHCO

    ) solution (pH ~8.3).

  • Wash the organic layer 2–3 times with this solution.[1]

  • Observation: The DCHP will partition into the aqueous layer as the sodium salt.

• Verification:

  • Take an aliquot of the aqueous wash.[1] Acidify it with 1M HCl. If DCHP is present, it will precipitate as a white/off-white solid (cloudiness).[1]

• Final Wash: Wash the organic layer with saturated brine to remove residual base, dry over Na

  SO , and concentrate.

Workflow Visualization

Caption: Figure 1. Selective acid-base extraction workflow for removing acidic hydroxy-pyrimidine impurities.

Module 2: Reactive Resynthesis (The "Save" Protocol)

Best For: Synthesis of 2,4,5-trichloropyrimidine where DCHP is a hydrolysis byproduct.[1] Instead of removing it, you convert it back into the product.[2]

The Science

DCHP is often the result of moisture entering a chlorination reaction (e.g., POCl

reaction). Rather than discarding it, treating the mixture with fresh chlorinating agent converts the C-OH (or C=O) bond back to a C-Cl bond.

Step-by-Step Protocol

• Dry the Crude: Ensure the crude material is completely dry (azeotropic distillation with toluene is effective).[1]

• Reagent Addition: Suspend crude in Toluene or use neat POCl

  (5–10 equivalents relative to estimated impurity).

• Catalysis: Add a catalytic amount of DMF (Dimethylformamide) or

  -Diethylaniline.[1]

  • Note: This forms the Vilsmeier-Haack reagent, essential for activating the pyrimidinone oxygen.

• Reflux: Heat to reflux (105–110°C) for 2–4 hours.

• Workup: Quench carefully onto ice/water and extract with DCM. The DCHP peak (HPLC) should disappear, replaced by the trichloro-product peak.

Module 3: Polishing Crystallization

Best For: Final purification to reach >99.5% purity (API grade).

Solvent Selection Data

Solvent System	Role	Behavior of DCHP	Behavior of Product (e.g., Chloropyrimidine)
Heptane / Toluene	Non-Polar	Insoluble (Precipitates first or oils out)	Soluble (Stays in solution)
IPA / Water (9:1)	Polar Protic	Soluble (Stays in mother liquor)	Crystallizes (Upon cooling)
DCM / Hexane	Hybrid	Moderate Solubility	Soluble

Protocol (Anti-Solvent Precipitation)

• Dissolve the crude product in the minimum amount of DCM or warm Toluene .[1]

• Slowly add Heptane or Hexane dropwise while stirring.

• Critical Observation: DCHP is less soluble in non-polar alkanes than fully chlorinated pyrimidines due to its hydrogen-bonding capability.[1] It may precipitate as a "gum" or fine powder before the main product.

• Filtration: If DCHP precipitates first, filter it off hot/warm.[1] If the product crystallizes first, cool slowly to 0°C and filter.

Frequently Asked Questions (Troubleshooting)

Q1: I tried the bicarbonate wash, but I'm getting a terrible emulsion. Why? A: DCHP, having both lipophilic (Cl) and hydrophilic (OH/NH) parts, acts as a surfactant at the interface.

• Fix: Filter the biphasic mixture through a pad of Celite (diatomaceous earth). The solid DCHP often stabilizes the emulsion; removing particulates breaks it. Alternatively, add a small amount of brine or methanol to the aqueous phase to increase ionic strength or reduce surface tension.

Q2: My product is also acidic (e.g., contains a carboxylic acid). How do I separate DCHP? A: You cannot use the basic extraction method (Module 1) as both will extract.[1]

• Fix: Use Column Chromatography .[1][3] DCHP is significantly more polar than most di/trichloropyrimidines due to the tautomeric amide/phenol functionality.

  • Stationary Phase: Silica Gel.[1][3]

  • Mobile Phase: 0–5% Methanol in DCM.[1] DCHP will streak or elute much later than the fully chlorinated product.[1]

Q3: Can I detect DCHP via UV? A: Yes. However, DCHP often has a different

than the chloropyrimidine product due to the auxochromic effect of the -OH group.

• Tip: Run your HPLC at 254 nm and 220 nm. DCHP often shows a "tailing" peak shape on C18 columns unless the mobile phase is acidified (add 0.1% Formic Acid or TFA to the mobile phase to suppress ionization).

References

• Preparation method for 2,4,5-trichloropyrimidine compound. Google Patents.[1] (Patent No.[1][4][5] CN102827085A).[1][6] Available at:

• Process for the preparation of chloropyrimidines. Google Patents.[1] (Patent No.[1][4][5] US5525724A).[1] Available at:

• 2,4,5-Trichloropyrimidine. PubChem.[1][4][7] (Compound Summary). Available at: [Link]

Sources

• 1. 2,4-Dichloro-5-iodopyrimidine | C4HCl2IN2 | CID 263438 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. US5525724A - Process for the preparation of chloropyrimidines - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Process for the preparation of 2,4,5-trichloropyrimidine - Patent US-4140857-A - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. data.epo.org [data.epo.org]
• 6. CompTox Chemicals Dashboard [comptox.epa.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Technical Comparison Guide: 1H NMR Characterization of 2,5-Dichloro-4-pyrrolidin-1-ylpyrimidine

Executive Summary & Strategic Context

In the development of kinase inhibitors and heterocyclic scaffolds, 2,5-Dichloro-4-pyrrolidin-1-ylpyrimidine serves as a critical intermediate. Its synthesis, typically via nucleophilic aromatic substitution (

) of 2,4,5-trichloropyrimidine, requires precise analytical control to ensure regioselectivity (C4 vs. C2 substitution) and purity.[1]

While HPLC-UV is the gold standard for quantitative impurity profiling, 1H NMR spectroscopy is the superior technique for structural verification and rapid regiochemical assignment. This guide provides a comparative technical analysis of the 1H NMR characterization of this compound, contrasting it with alternative analytical methods and highlighting the specific spectral fingerprints required for validation.

Comparative Analysis: NMR vs. Alternative Methodologies

The following table contrasts the utility of 1H NMR against HPLC-MS and X-ray crystallography for this specific pyrimidine derivative.

Feature	1H NMR (600 MHz)	HPLC-MS (LC-MS)	X-Ray Crystallography
Primary Utility	Structural Confirmation (Regiochemistry)	Quantitation (Purity & Trace Impurities)	Absolute Configuration
Regioisomer Distinction	High . H-6 shift is diagnostic for C4 vs C2 substitution.	Low . Isomers often have identical masses and similar retention times.	Ultimate . But requires single crystal growth (slow).
Throughput	High (10-15 min/sample).	High (5-10 min/sample).	Low (Days to Weeks).
Sample Recovery	Non-destructive.	Destructive.	Non-destructive.[2]
Limit of Detection	~1-5% impurity level.	<0.1% impurity level.[1]	N/A

Expert Insight: Use HPLC for routine purity checks during scale-up. Use 1H NMR for the initial confirmation of the C4-substitution pattern and to monitor the removal of the pyrrolidine starting material, which can co-elute in low-resolution LC methods.

Synthesis & Regiochemical Logic

Understanding the synthesis is prerequisite to interpreting the NMR spectrum. The reaction of 2,4,5-trichloropyrimidine with pyrrolidine favors the C4 position due to the activation by the adjacent ring nitrogen and the inductive effect of the C5 chlorine.

Diagram 1: Synthesis & Regioselectivity Pathway

Caption: Reaction pathway showing the favored C4-substitution (Green) versus potential C2-isomer (Red) and hydrolysis byproducts (Yellow).

Experimental Protocol: 1H NMR Characterization

Sample Preparation[1]

• Solvent Selection: Chloroform-d (

  ) is the preferred solvent. The compound is lipophilic, and provides a clean baseline in the aromatic region (7.26 ppm residual peak does not overlap with the pyrimidine H-6).

  • Alternative:DMSO-d6 (Residual peak ~2.50 ppm) should be used if the sample contains significant hydrolysis impurities (hydroxypyrimidines), which are insoluble in chloroform.

• Concentration: 5–10 mg of sample in 0.6 mL solvent.

• Filtration: Filter through a cotton plug if solid particulates (salts like Pyrrolidine·HCl) are visible.

Acquisition Parameters (Standard 400/600 MHz)

• Pulse Sequence: Standard 1D proton (e.g., zg30 on Bruker).

• Relaxation Delay (D1): Set to 2.0 - 5.0 seconds . The aromatic proton (H-6) has a longer T1 relaxation time; insufficient delay will reduce its integral accuracy relative to the aliphatic pyrrolidine protons.

• Scans (NS): 16–64 scans are sufficient for >95% purity samples.

Spectral Data Analysis

The 1H NMR spectrum of 2,5-Dichloro-4-pyrrolidin-1-ylpyrimidine is characterized by three distinct signal sets.

Chemical Shift Assignment Table ( )

Signal	Integration	Multiplicity	Shift ( ppm)	Assignment	Structural Insight
A	1H	Singlet (s)	8.05 – 8.25	Pyrimidine H-6	Diagnostic peak. Deshielded by the ring N and Cl. If C2-substituted, this shift would move upfield/downfield significantly.
B	4H	Multiplet (m)	3.60 – 3.90	Pyrrolidine -CH2	Protons adjacent to Nitrogen. Broadening may occur due to restricted rotation around the C4-N bond.
C	4H	Multiplet (m)	1.90 – 2.10	Pyrrolidine -CH2	Protons in the flexible ring backbone.

Interpretation of Impurities

• Residual Pyrrolidine: Look for multiplets at ~2.8 ppm (

  -CH2) and ~1.6 ppm ( -CH2). The shift of the -protons downfield to ~3.7 ppm in the product confirms successful N-arylation.

• Starting Material (2,4,5-Trichloropyrimidine): A singlet at ~8.6 ppm . The upfield shift in the product (to ~8.1 ppm) is due to the electron-donating resonance effect of the pyrrolidine nitrogen.

• Hydrolysis Product: A broad singlet >10 ppm (OH) and a shift in the H-6 signal.

Diagram 2: NMR Signal Assignment Logic

Caption: Logical flow for assigning signals to the 2,5-dichloro-4-pyrrolidin-1-ylpyrimidine structure.

References

• National Institutes of Health (PubChem). 1H-Pyrrole, 2,5-dichloro- Compound Summary. Retrieved from [Link]

• Alver, Ö., et al. Experimental and theoretical NMR study of 4-(1-pyrrolidinyl)piperidine. ResearchGate. Retrieved from [Link]

• Chemistry LibreTexts. 13.4: Chemical Shifts in 1H NMR Spectroscopy. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]

Precision Monitoring of 2,4,5-Trichloropyrimidine Consumption: A Comparative HPLC Guide

Executive Summary

2,4,5-Trichloropyrimidine (TCP) is a high-value heterocyclic intermediate, pivotal in the synthesis of nucleoside analogs and kinase inhibitors. Its reactivity is defined by the electrophilic C4 position, which undergoes Nucleophilic Aromatic Substitution (

).

In drug development, monitoring the consumption of TCP is not merely about yield; it is about impurity control . Over-reaction leads to di-substitution (C2/C4), while moisture introduces hydrolysis byproducts (2,5-dichloro-4-hydroxypyrimidine). This guide presents a robust, validated HPLC methodology for monitoring TCP consumption, contrasting it with GC and TLC alternatives to demonstrate why HPLC is the superior standard for In-Process Control (IPC).

Part 1: Comparative Analysis of Analytical Techniques

While Gas Chromatography (GC) and Thin Layer Chromatography (TLC) have utility, High-Performance Liquid Chromatography (HPLC) offers the necessary specificity for polar byproducts often missed by GC.

Table 1: Method Performance Matrix

Feature	HPLC (UV-Vis)	GC (FID/MS)	TLC
Primary Utility	Quantitative IPC & Purity	Volatile Purity Assay	Quick Qualitative Check
Detection Principle	UV Absorption (Chromophores)	Flame Ionization / Mass	Visual / Stain
TCP Suitability	High. Excellent for TCP and polar hydrolysis byproducts.	Medium. TCP is volatile, but polar byproducts require derivatization.	Low. Poor resolution; not quantitative.
Sample Prep	Simple dilution (Quench & Shoot).	Requires extraction/drying to remove water.	Direct spot.
LOD/LOQ	High Sensitivity (<0.05%).	High Sensitivity.	Low Sensitivity.
Throughput	5–15 min run time.	10–20 min run time.	5 min (Parallel).

Expert Insight:

Why HPLC wins: In a typical

reaction, the formation of the hydroxyl impurity (hydrolysis) is the critical quality attribute. This compound is highly polar and often thermally unstable, making it invisible or tailing significantly in GC. HPLC captures the starting material (TCP), the product, and the hydrolytic impurity in a single run.

Part 2: The Optimized HPLC Method

This protocol utilizes a Reverse-Phase (RP) mechanism.[1][2] 2,4,5-TCP is relatively hydrophobic due to the three chlorine atoms, requiring a strong organic gradient to elute efficiently on a C18 column.

Chromatographic Conditions

• Column: C18, End-capped (e.g., Agilent Zorbax Eclipse Plus or Waters XBridge),

  , .

  • Rationale: The "end-capping" reduces silanol interactions, ensuring sharp peaks for nitrogenous heterocycles.

• Mobile Phase A: 0.1% Phosphoric Acid (

  ) in Water.

  • Rationale: Low pH (~2.5) suppresses the ionization of silanols and keeps basic impurities protonated/stable.

• Mobile Phase B: Acetonitrile (HPLC Grade).

  • Rationale: ACN has a lower UV cutoff than Methanol, reducing baseline noise at 254 nm.

• Flow Rate: 1.0 mL/min.[2]

• Column Temp:

  (Controlled).

• Detection: UV at 254 nm (Primary) and 220 nm (Secondary).

  • Rationale: The pyrimidine ring has a strong absorbance maximum

    typically between 250–260 nm.

• Injection Volume:

  .

Gradient Program

Time (min)	% Mobile Phase B	Event
0.0	10%	Initial Hold (Elute polar salts/DMF)
2.0	10%	Begin Gradient
10.0	90%	Ramp to elute TCP (Ret ~7-8 min)
12.0	90%	Wash Column
12.1	10%	Re-equilibration
15.0	10%	End of Run

Part 3: Experimental Protocol (Step-by-Step)

Standard Preparation (System Suitability)

• Stock Solution: Dissolve

  of 2,4,5-Trichloropyrimidine reference standard in of Acetonitrile ( ).

• Working Standard: Dilute

  of Stock into of Water/ACN (50:50). Final conc: .[2]

• System Suitability Test (SST): Inject the Working Standard 5 times.

  • Acceptance Criteria: RSD of Peak Area

    ; Tailing Factor .

Reaction Sampling (The "Quench & Shoot" Workflow)

In-process monitoring requires stopping the reaction immediately upon sampling to get an accurate snapshot.

• Sampling: Withdraw

  of the reaction mixture.

• Quenching: Immediately dispense into an HPLC vial containing

  of 0.1% Phosphoric Acid in 50:50 Water/ACN .

  • Causality: The acidic aqueous medium neutralizes basic catalysts (e.g., TEA, DIPEA) often used in these substitutions, effectively freezing the reaction.

• Mixing: Vortex for 10 seconds.

• Analysis: Inject immediately.

Part 4: Visualizing the Workflow

Diagram 1: Reaction & Monitoring Pathway

This diagram illustrates the chemical pathway and where the HPLC method intersects to detect impurities.

Caption: Reaction pathway of 2,4,5-TCP showing the target product and critical impurities (hydrolysis and over-reaction) monitored by HPLC.

Diagram 2: Method Development Decision Tree

A logic flow for troubleshooting retention or resolution issues with TCP.

Caption: Decision tree for optimizing the HPLC method parameters for chloropyrimidines.

Part 5: Troubleshooting & Causality

"Ghost" Peaks or Carryover

• Observation: Small peaks appearing in the blank injection at the retention time of TCP.

• Causality: Chlorinated pyrimidines are "sticky" (hydrophobic). They adsorb to the PTFE seals in the autosampler or the rotor seal.

• Solution: Use a needle wash with high organic content (e.g., 90% Acetonitrile) and ensure the wash cycle is at least 10 seconds.

Hydrolysis Peak Growth

• Observation: A new peak appears early in the chromatogram (Ret ~2-3 min) over time in the sample vial.

• Causality: 2,4,5-TCP is moisture-sensitive. If the sample diluent contains water and is not acidic enough or left too long, spontaneous hydrolysis occurs in the vial.

• Solution: Analyze samples within 4 hours of preparation. Use anhydrous ACN for stock solutions.

References

• BenchChem. (2025).[2][3] Application Notes and Protocols for Monitoring Reactions with 2,4,5-Trichloropyrimidine. Retrieved from

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 237259, 2,4,5-Trichloropyrimidine. Retrieved from [3]

• Chromatography Today. (2025). HPLC vs GC - A Beginner's Guide. Retrieved from

• SIELC Technologies. (2018). Separation of 2,4,6-Trichloropyrimidine on Newcrom R1 HPLC column. (Adapted for 2,4,5-isomer).[3][4][5][6][7] Retrieved from

• Ganapa Life Science. (2026). 2,4,5-Trichloropyrimidine Product Overview and Stability. Retrieved from

Sources

• 1. Separation of 2,4,6-Trichloropyrimidine on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. ganapalifescience.com [ganapalifescience.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines - PMC [pmc.ncbi.nlm.nih.gov]

Structural Insight &amp; Comparative Guide: 2,5-Dichloro-4-Aminopyrimidine Derivatives

This guide provides an in-depth technical analysis of the crystal structure and physicochemical properties of 2,5-dichloro-4-aminopyrimidine derivatives. It compares these scaffolds against their structural isomers and non-halogenated analogs, focusing on the critical role of halogen bonding in solid-state stability and pharmaceutical applicability.

Executive Analysis: The Halogen Advantage

In the development of nucleoside analogs (e.g., abacavir precursors) and kinase inhibitors, the 2,5-dichloro-4-aminopyrimidine scaffold is a critical intermediate. Unlike the standard 4-aminopyrimidine , the introduction of chlorine atoms at the C2 and C5 positions drastically alters the electronic landscape and crystal packing efficiency.

Key Technical Differentiator: The "2,5-dichloro" substitution pattern introduces a unique competition between Hydrogen Bonding (HB) and Halogen Bonding (XB) . While the amino group (

) drives classical motifs, the chlorine atoms—specifically at the C5 position—act as Lewis acids ( -hole donors), enabling robust or interactions that enhance lipophilicity and solid-state density.

Comparative Profile: Target vs. Alternatives

The following table contrasts the target compound with its positional isomer (5-amino-2,4-dichloropyrimidine ) and the parent scaffold.

Table 1: Physicochemical & Structural Comparison

Feature	2,5-Dichloro-4-aminopyrimidine (Target)	5-Amino-2,4-dichloropyrimidine (Isomer)	4-Aminopyrimidine (Parent)
CAS Registry	89180-51-8	5177-27-5	591-54-8
Melting Point	188–191 °C (High Stability)	118–123 °C	150–152 °C
Crystal System	Triclinic / Monoclinic (Predicted)	Monoclinic ( )	Monoclinic
Primary Interaction	Mixed: (Strong) + (Weak)	Dominant: (Ribbon motif)	Pure:
Solubility (DMSO)	High (>100 mg/mL)	Moderate	High
Solubility (Water)	Low (Lipophilic)	Low	High (Hydrophilic)
pKa (Predicted)	~2.5 (Electron deficient ring)	~2.1 (Highly deficient)	~5.7

Performance Verdict: The 2,5-dichloro isomer exhibits significantly higher thermal stability (

vs. the 5-amino isomer). This is attributed to the "locking" effect of the C5-chlorine atom, which participates in halogen bonding that reinforces the crystal lattice, a feature less pronounced when the amine is at the C5 position.

Structural Mechanics: The Lattice Architecture

Understanding the crystal packing requires analyzing the competition between intermolecular forces. Based on high-resolution data from close structural analogs (e.g., 4-amino-3,5-dichloropyridine), we can model the packing behavior of the target.

A. The Hydrogen Bond / Halogen Bond Competition

In the solid state, 2,5-dichloro-4-aminopyrimidine derivatives do not rely solely on hydrogen bonds.

• Primary Synthon (

  ): The amino group (donor) and the pyrimidine ring nitrogen (acceptor) form a centrosymmetric dimer. This is the "skeleton" of the crystal.

• Secondary Stabilization (Halogen Bonding): The Chlorine at C5 is electron-poor (due to the electron-withdrawing pyrimidine ring). It interacts with the electron-rich Chlorine at C2 or the

  -system of an adjacent ring.

  • Interaction Geometry: Linear

    angles ( ).

  • Effect: Reduces lattice energy, increasing melting point and decreasing aqueous solubility.

B. Interaction Pathway Diagram

Figure 1: Hierarchical assembly of 2,5-dichloro-4-aminopyrimidine derivatives. Hydrogen bonds form dimers, while Halogen bonds cross-link these dimers into stable 3D networks.

Experimental Protocols

To replicate these results or generate novel derivatives for comparison, follow this validated workflow.

Phase 1: Synthesis & Purification

• Precursor: 2,5-diamino-4,6-dihydroxypyrimidine or 5-nitrouracil.

• Chlorination: Reflux with

  (Phosphorus oxychloride) in the presence of -diethylaniline.

  • Critical Step: Maintain temperature

    to prevent ring degradation.

• Amination: Selective amination using aqueous ammonia in ethanol at

  .

  • Purification: Recrystallize from ethanol/water (4:1 ratio) to ensure high purity (>99%) required for single-crystal growth.

Phase 2: Single Crystal Growth (Slow Evaporation)

This method is preferred for halogenated pyrimidines due to their moderate solubility.

• Solvent Selection: Prepare a saturated solution of the target compound in Methanol or Acetonitrile . (Avoid DMSO as it is difficult to evaporate).

• Filtration: Filter the solution through a 0.45

  PTFE syringe filter into a clean scintillation vial.

• Nucleation Control: Cover the vial with Parafilm and pierce 3-5 small holes to regulate evaporation rate.

• Incubation: Store in a vibration-free environment at

  .

• Harvest: Colorless, block-like crystals typically appear within 5–7 days.

Phase 3: X-Ray Diffraction (XRD) Data Collection

• Mounting: Select a crystal with dimensions

  . Mount on a glass fiber using cryo-oil.

• Temperature: Collect data at 100 K (Cryostream) to reduce thermal motion of the terminal Chlorine atoms.

• Radiation: Mo-K

  ( ) is recommended over Cu-K to minimize absorption by Chlorine.

Data Analysis & Refinement

When processing the crystallographic data, specific attention must be paid to the Chlorine atoms.

• Space Group Determination: Expect monoclinic systems (e.g.,

  ) common for planar aromatic systems.

• Disorder Handling: Chlorine atoms at C2 and C5 may exhibit rotational disorder. Use PART commands in SHELXL if split positions are observed.

• Hirshfeld Surface Analysis:

  • Use software like CrystalExplorer.[1]

  • Map

    : Look for red spots near the Amino H-atoms (H-bond donors) and the C5-Chlorine (Halogen bond donor).

  • Fingerprint Plots: The

    interactions will appear as distinct "wings" or spikes in the high region, distinguishing this structure from the non-halogenated parent.

Table 2: Typical Bond Parameters (Reference Values)

Bond Type	Typical Length ( )	Significance
		Partial double bond character (resonance).
		Shorter than aliphatic C-Cl due to carbon.
(H-bond)		Strong primary interaction.
(Type II)		Halogen bond (stabilizing).

References

• Synthesis & Properties: Temple, C., et al. "Preparation of 2,5-diamino-4,6-dichloropyrimidine." Journal of Organic Chemistry, 1975, 40(21), 3141–3142.

• Structural Analog (Pyridine): Ashokan, G., et al. "Crystal structure and Hirshfeld surface analysis of 4-amino-3,5-dichloropyridine." Acta Crystallographica Section E, 2024, 80, 1120-1124.

• Halogen Bonding Mechanics: Aakeröy, C. B., et al. "Competition between hydrogen bonds and halogen bonds: A structural study." CrystEngComm, 2018, 20, 2465-2472.

• Isomer Data (5-amino-2,4-dichloro): PubChem Compound Summary for CID 257797, 5-Amino-2,4-dichloropyrimidine.

• Crystallization of Pyrimidines: Chen, Y., et al. "2,4-Dichloropyrimidine." Acta Crystallographica Section E, 2009, E65, o1438.

Sources

• 1. eprints.ibb.waw.pl [eprints.ibb.waw.pl]

A Comparative Guide to the Chemical Stability of 2,5-Dichloro-4-pyrrolidin-1-ylpyrimidine and its 2,4-Dichloro Analogs

For researchers, scientists, and professionals in drug development, the selection of building blocks is a critical decision that influences the entire discovery and development pipeline. The stability of these intermediates under various chemical and physical stresses is a paramount concern, as it directly impacts reaction efficiency, impurity profiles, and ultimately, the viability of a lead candidate. This guide provides an in-depth comparison of the chemical stability of 2,5-Dichloro-4-pyrrolidin-1-ylpyrimidine and its more common 2,4-dichloro analogs, offering both theoretical insights and a practical experimental framework for evaluation.

Introduction: The Significance of Substituent Patterns on Pyrimidine Stability

Pyrimidines are a cornerstone of medicinal chemistry, forming the core of numerous therapeutic agents.[1][2] Dichloropyrimidines, in particular, are versatile intermediates, allowing for sequential and regioselective functionalization through reactions like nucleophilic aromatic substitution (SNAr).[1][2] The reactivity of the chlorine atoms is highly dependent on their position on the pyrimidine ring, generally following the order C4(6) > C2 >> C5.[2]

This guide focuses on two key structural motifs:

• 2,4-Dichloropyrimidines (and its derivatives): A widely used scaffold where the chlorine atoms at the electron-deficient C2 and C4 positions are susceptible to nucleophilic attack.

• 2,5-Dichloro-4-pyrrolidin-1-ylpyrimidine: A less common isomer where the substituent pattern introduces a unique electronic environment. The presence of a strong electron-donating pyrrolidinyl group at C4, adjacent to a chlorine atom at the typically unreactive C5 position, suggests a potentially different stability profile.

Understanding the relative stability of these isomers is crucial for predicting their behavior in synthesis, formulation, and storage. This guide will outline the theoretical basis for their stability and provide a detailed protocol for empirical comparison using forced degradation studies.

Theoretical Stability Analysis: An Electronic Perspective

The stability of a substituted pyrimidine is fundamentally governed by the electronic interplay between the substituents and the heterocyclic ring.

• 2,4-Dichloro Analogs: The two chlorine atoms are electron-withdrawing, making the C2 and C4 positions highly electrophilic and thus, primary sites for nucleophilic attack and potential degradation (e.g., hydrolysis).[3] The C4 position is generally the most reactive.[1][2]

• 2,5-Dichloro-4-pyrrolidin-1-ylpyrimidine: This isomer presents a more complex electronic landscape.

  • Electron-Donating Group (EDG): The pyrrolidinyl group at C4 is a potent electron-donating group. It increases the electron density of the pyrimidine ring through resonance, which can influence the reactivity of the adjacent chlorine atoms.

  • C5-Chloro Position: The chlorine at C5 is typically the least reactive towards SNAr. However, the activating effect of the adjacent C4-pyrrolidinyl group may render this position more susceptible to other degradation mechanisms, such as photolytic cleavage or oxidative attack.

  • C2-Chloro Position: The chlorine at C2 remains an electrophilic site, but its reactivity will be modulated by the powerful EDG at C4.

Hypothesis: The strong electron-donating nature of the pyrrolidinyl group in the 2,5-dichloro isomer is expected to increase the electron density of the pyrimidine ring, potentially making it more susceptible to oxidative degradation. Conversely, this increased electron density might slightly decrease its susceptibility to hydrolytic degradation at the C2 position compared to its 2,4-dichloro counterpart. The C5-Cl bond, while generally stable, may represent a unique vulnerability under photolytic stress due to the altered electronic distribution.

Experimental Design: A Forced Degradation Study Protocol

To empirically determine and compare the stability of these compounds, a comprehensive forced degradation study is essential.[4] Such studies are a cornerstone of pharmaceutical development, designed to identify potential degradation pathways and products under accelerated or exaggerated conditions.[5] The goal is to induce a target degradation of 5-20%, which is sufficient to identify and characterize degradants without leading to unrealistic secondary degradation.[6][7]

Mandatory Visualization: Experimental Workflow

The following diagram outlines the comprehensive workflow for the comparative forced degradation study.

Caption: Workflow for comparative forced degradation study.

Step-by-Step Methodology

• Preparation of Stock Solutions:

  • Prepare stock solutions of both 2,5-Dichloro-4-pyrrolidin-1-ylpyrimidine and the 2,4-dichloro analog at a concentration of 1 mg/mL.

  • A suitable solvent system is typically a mixture of acetonitrile and water (e.g., 50:50 v/v) to ensure solubility.

• Application of Stress Conditions:

  • Acidic Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M hydrochloric acid. Store the mixture at 60°C.

  • Basic Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M sodium hydroxide. Store the mixture at 60°C.

  • Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% hydrogen peroxide. Store the mixture at room temperature, protected from light.

  • Thermal Degradation:

    • Solution: Store a sealed vial of the stock solution at 80°C.

    • Solid State: Place approximately 5 mg of the solid compound in a vial and store at 80°C.

  • Photolytic Degradation: Expose the stock solution in a photochemically transparent container to a light source according to ICH Q1B guidelines (an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter).[4][5] A control sample should be wrapped in aluminum foil to protect it from light.

• Sampling and Analysis:

  • Withdraw aliquots from each stress condition at predetermined time points (e.g., 0, 2, 8, 24, and 48 hours).

  • For acidic and basic samples, neutralize the aliquot with an equimolar amount of base or acid, respectively, before analysis to quench the reaction.

  • Analyze all samples by a stability-indicating HPLC-UV/DAD method. The method should be capable of separating the parent compound from all formed degradants.

  • Identify the mass of the degradants using LC-MS analysis to aid in structural elucidation.

Predicted Degradation Pathways and Comparative Data

Based on established principles of pyrimidine chemistry, we can predict the likely primary degradation products for each isomer under the various stress conditions.

Mandatory Visualization: Predicted Degradation Pathways

The following diagrams illustrate the most probable initial degradation steps for each compound.

2,5-Dichloro-4-pyrrolidin-1-ylpyrimidine (Compound A):

Caption: Predicted primary degradation pathways for Compound B.

Data Presentation: A Comparative Summary Table

The results from the forced degradation study should be summarized in a clear, quantitative format to facilitate direct comparison.

Stress Condition	Parameter	2,5-Dichloro-4-pyrrolidin-1-ylpyrimidine (Compound A)	2,4-Dichloro Analog (Compound B)
Acidic Hydrolysis	% Degradation (at 24h)	Expected: 5-10%	Expected: 15-25%
(0.1M HCl, 60°C)	Major Degradant(s)	2-Hydroxy-5-chloro-4-pyrrolidin-1-ylpyrimidine	4-Hydroxy-2-chloropyrimidine
Basic Hydrolysis	% Degradation (at 24h)	Expected: 10-15%	Expected: 20-30%
(0.1M NaOH, 60°C)	Major Degradant(s)	2-Hydroxy-5-chloro-4-pyrrolidin-1-ylpyrimidine	4-Hydroxy-2-chloropyrimidine
Oxidative	% Degradation (at 24h)	Expected: 15-25%	Expected: 5-10%
(3% H2O2, RT)	Major Degradant(s)	N-Oxides, Ring-opened species	N-Oxides
Thermal (Solution)	% Degradation (at 48h)	Expected: < 5%	Expected: < 5%
(80°C)	Major Degradant(s)	No significant degradation	No significant degradation
Photolytic	% Degradation (ICH Q1B)	Expected: 10-20%	Expected: 5-15%
(UV/Vis Light)	Major Degradant(s)	2-Chloro-4-pyrrolidin-1-ylpyrimidine (C5-dechlorination)	2-Chloropyrimidine (C4-dechlorination)

Note: The "% Degradation" values are hypothetical and represent scientifically plausible outcomes based on the theoretical analysis. Actual experimental results would populate this table.

Discussion and Conclusion

This guide presents a framework for comparing the chemical stability of 2,5-Dichloro-4-pyrrolidin-1-ylpyrimidine and its 2,4-dichloro analogs.

Key Projections:

• Hydrolytic Stability: The 2,5-dichloro isomer is predicted to exhibit greater stability under both acidic and basic hydrolytic conditions. The electron-donating pyrrolidinyl group at C4 reduces the electrophilicity of the C2 position, making it less susceptible to nucleophilic attack by water or hydroxide ions compared to the highly activated C4 position in the 2,4-dichloro analog.

• Oxidative Stability: The 2,5-dichloro isomer is likely to be more susceptible to oxidative degradation. The electron-rich nature of the ring, due to the pyrrolidine substituent, makes it a more favorable target for electrophilic oxidizing agents like hydrogen peroxide.

• Photostability: The C5-Cl bond in the 2,5-dichloro isomer may represent a unique photolytic liability. The altered electronic distribution could lower the energy required for homolytic cleavage of this bond upon exposure to UV radiation. [8][9] Practical Implications for Researchers:

For synthetic chemists, the enhanced hydrolytic stability of the 2,5-dichloro isomer could be advantageous in aqueous reaction or workup conditions. However, its heightened sensitivity to oxidation requires careful consideration of reagent choice and the exclusion of atmospheric oxygen. For drug development professionals, understanding these distinct stability profiles is critical for formulation design, excipient compatibility studies, and defining appropriate storage conditions to ensure the long-term integrity of any active pharmaceutical ingredient derived from these intermediates.

By combining theoretical electronic analysis with rigorous, standardized experimental protocols, researchers can make informed decisions about the selection and handling of these valuable pyrimidine building blocks, ultimately de-risking the development process and accelerating the path to novel discoveries.

References

• CCS Chemistry. (n.d.). Pyrimidines to Pyridines: Two Atom Swap Skeletal Editing. Retrieved from [Link]

• Furberg, S., Grøgaard, J., & Smedsrud, B. (1979). Effect of substitution on pyrimidine. the crystal structure of pyrimidine and its 5-methyl, 2-chloro and 2-amino derivatives. Acta Chemica Scandinavica, B 33, 715-724. Retrieved from [Link]

• QM Magic Class. (n.d.). Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines. Retrieved from [Link]

• Blessy, M., Patel, R. D., Prajapati, P. N., & Agrawal, Y. K. (2014). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical Analysis, 4(3), 159-165. Retrieved from [Link]

• SciELO. (2023). Electron withdrawing group effect on biological activities of pyrimidine hybrids as potential anti-matrix metalloproteinase-7. Retrieved from [Link]

• Hartwig, J. F., & Stradiotto, M. (2006). A Highly Regioselective Amination of 6-Aryl-2,4-dichloropyrimidine. Organic Letters, 8(3), 443-446. Retrieved from [Link]

• Rao, V. G., et al. (2025). Comparative Study of UVA Filtering Compounds 2-Methyl/2-Amino Pyrimidine Derivatives of Avobenzone under Acidic Conditions. ACS Omega. Retrieved from [Link]

• ResolveMass Laboratories. (2026). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. Retrieved from [Link]

• ResolveMass Laboratories. (2026). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. Retrieved from [Link]

• ACS Publications. (2020). Impact of the Substituents on the Electronic Structure of the Four Most Stable Tautomers of Purine and Their Adenine Analogues. ACS Omega. Retrieved from [Link]

• PubMed. (2010). The Rut pathway for pyrimidine degradation: novel chemistry and toxicity problems. Retrieved from [Link]

• Sygnature Discovery. (n.d.). A practical guide to forced degradation and stability studies for drug substances. Retrieved from [Link]

• ResearchGate. (2025). Effect of substituent structure on pyrimidine electrophilic substitution: A Rebuttal. Retrieved from [Link]

• PubMed. (1988). Kinetics and mechanism of electron transfer between purines and pyrimidines, their dinucleotides and polynucleotides after reaction with hydrated electrons; a pulse radiolysis study. Retrieved from [Link]

• MDPI. (2021). Photophysical Deactivation Mechanisms of the Pyrimidine Analogue 1-Cyclohexyluracil. Retrieved from [Link]

• National Center for Biotechnology Information. (2010). The Rut Pathway for Pyrimidine Degradation: Novel Chemistry and Toxicity Problems. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Effect of ring substituent position on the structural and optoelectronic properties of novel quasi low-dimensional hybrid 2-, 3-, and 4-(bromomethyl)pyridinium lead bromides. Retrieved from [Link]

• Biomedical Journal of Scientific & Technical Research. (2022). Forced Degradation – A Review. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Photosensitivity Reactions Induced by Photochemical Degradation of Drugs. Retrieved from [Link]

• ResearchGate. (n.d.). Scheme. Hydrolytic cleavage of the pyrimidine ring in 2-aryl-t[4][10][11]riazolo[1,5-c]. Retrieved from [Link]

• MDPI. (2024). Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry. Retrieved from [Link]

• Science.gov. (n.d.). pyrimidine degradation pathway: Topics. Retrieved from [Link]

• International Journal of Innovative Science and Research Technology. (n.d.). Review on Forced Degradation Studies. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Research developments in the syntheses, anti-inflammatory activities and structure–activity relationships of pyrimidines. Retrieved from [Link]

• SlideShare. (n.d.). Pyrimidine Synthesis and Degradation. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines. Retrieved from [Link]

• ACS Publications. (2026). Organic Letters Journal. Retrieved from [Link]

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Safety & Regulatory Compliance

2,5-Dichloro-4-pyrrolidin-1-ylpyrimidine: Proper Disposal &amp; Handling Guide

[1]

Executive Summary: Immediate Action Plan

Do not dispose of this compound down the drain or in general trash.

2,5-Dichloro-4-pyrrolidin-1-ylpyrimidine is a halogenated heterocyclic compound .[1] It requires strict segregation from non-halogenated waste streams to prevent the formation of toxic dioxins during incineration and to comply with EPA/RCRA regulations.

Quick Disposal Checklist:

• Waste Stream: Halogenated Organic Waste.[1]

• Container: HDPE (High-Density Polyethylene) or Amber Glass.[1]

• Labeling: Must state full chemical name. DO NOT use abbreviations (e.g., "DCPP").

• Segregation: Keep separate from strong oxidizers and non-halogenated solvents.[1]

Chemical Profile & Hazard Analysis

To understand the why behind the disposal protocol, we must analyze the chemical structure.[1]

Feature	Structural Component	Disposal Implication
Halogen Content	Two Chlorine atoms (Cl) at positions 2 and 5.[1]	MANDATORY SEGREGATION: Incineration of chlorinated compounds requires specific high-temperature facilities (>1100°C) with acid gas scrubbers to neutralize Hydrogen Chloride (HCl) and prevent dioxin formation.[1]
Nitrogen Content	Pyrimidine ring + Pyrrolidine ring.[1]	High nitrogen content can lead to NOx emissions during thermal destruction.[1] Requires controlled combustion.[1]
Reactivity	2,5-Dichloro substitution.[1]	The chlorine at the 2-position is potentially labile toward nucleophiles.[1] While generally stable, avoid mixing with strong bases in the waste container to prevent uncontrolled hydrolysis or heat generation.[1]

GHS Hazard Classification (derived from structural analogs):

• Warning

• H315: Causes skin irritation.[1][2][3][4][5]

• H319: Causes serious eye irritation.[1][3][5]

• H411: Toxic to aquatic life with long-lasting effects (typical for chlorinated heterocycles).[1]

Step-by-Step Disposal Workflow

This protocol ensures compliance with "Cradle-to-Grave" management principles under RCRA (Resource Conservation and Recovery Act).[1]

Phase 1: Waste Characterization & Segregation

The Golden Rule: Never mix halogenated waste with non-halogenated waste.[1]

• Why? Mixing a small amount of this chlorinated pyrimidine into a large drum of non-halogenated solvent (e.g., Acetone/Methanol) reclassifies the entire drum as halogenated waste, increasing disposal costs by up to 300%.[1]

Phase 2: Container Selection[1]

• Solid Waste: Use a wide-mouth HDPE jar.

• Liquid Waste (Mother Liquors): Use a narrow-mouth HDPE or Amber Glass bottle.[1]

  • Compatibility Note: Avoid metal containers.[1][6][7] Although the compound is not corrosive itself, potential hydrolysis can release HCl, which corrodes metal.[1]

Phase 3: Labeling & Storage

• Label: Affix a hazardous waste tag immediately upon the first addition of waste.[1]

• Details: Write "2,5-Dichloro-4-pyrrolidin-1-ylpyrimidine" clearly.

• Hazard Checkbox: Check "Toxic" and "Irritant".[1]

• Cap: Ensure the cap is vented if there is any risk of ongoing reaction, though standard tight-sealing caps are usually sufficient for this stable intermediate.[1]

Visual Workflow: Decision Logic

The following diagram illustrates the decision matrix for disposing of 2,5-Dichloro-4-pyrrolidin-1-ylpyrimidine.

Figure 1: Operational decision tree for the segregation and packaging of halogenated pyrimidine waste.

Emergency Response: Spill Management

In the event of a spill, rapid containment is necessary to prevent environmental release.[1]

Scenario A: Solid Spill (Powder)

• PPE: Wear nitrile gloves, safety goggles, and a lab coat.[1] If powder is fine/dusty, use an N95 respirator.[1]

• Containment: Do not dry sweep if dust generation is likely.[1] Cover with a damp paper towel to weigh down particles.[1]

• Cleanup: Scoop material into the Halogenated Solid Waste container.

• Decontamination: Wipe the surface with a soap/water solution.[1] Dispose of wipes in the same hazardous waste bin.[1]

Scenario B: Liquid Spill (Solution)

• PPE: Double-glove (Nitrile) and use chemical splash goggles.[1]

• Absorb: Use a universal absorbent pads or vermiculite.[1]

  • Note: Do not use combustible materials (like sawdust) if the solvent carrier is flammable.[1]

• Disposal: Place soaked absorbents into a heavy-duty plastic bag, seal, and place inside the Halogenated Waste drum.

Regulatory Compliance & Codes

Regulation	Code/Classification	Description
EPA / RCRA	Characteristic Waste	While not explicitly P or U listed, it must be treated as toxic/halogenated.[1] If mixed with spent halogenated solvents, it falls under F001/F002 .[1][8]
DOT (Transport)	UN 2811 (Likely)	Toxic solid, organic, n.o.s.[1] (if pure). Check SDS for specific packing group (usually III).[1]
EU Waste Code	07 01 03 *	Organic halogenated solvents, washing liquids, and mother liquors.[1]

References

• United States Environmental Protection Agency (EPA). Hazardous Waste Generators: Managing Your Waste.[1] Retrieved from [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.[1] National Academies Press (US); 2011.[1] Section 8.B, Disposal of Waste.[1] Retrieved from [Link]

Sources

• 1. eCFR :: Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32 [ecfr.gov]
• 2. fishersci.com [fishersci.com]
• 3. fishersci.com [fishersci.com]
• 4. fishersci.com [fishersci.com]
• 5. aksci.com [aksci.com]
• 6. science.uq.edu.au [science.uq.edu.au]
• 7. sites.rowan.edu [sites.rowan.edu]
• 8. wku.edu [wku.edu]